3-Methyleneheptanoic acid

• CAS: 84817-84-5

Core Science & Biosynthesis

Role of 3-Methyleneheptanoic acid in cowpea weevil mating behavior

An In-depth Technical Guide on the Role of 3-Methyleneheptanoic Acid in Cowpea Weevil Mating Behavior

Authored by: A Senior Application Scientist

The cowpea weevil, Callosobruchus maculatus, represents a significant threat to stored leguminous crops worldwide, with infestations leading to substantial economic losses.[1][2] The reproductive success of this pest is heavily reliant on a sophisticated system of chemical communication. This technical guide provides a comprehensive analysis of the female-produced sex pheromone of C. maculatus, with a specific focus on the role of a key component, 3-Methyleneheptanoic acid. We will explore its discovery, its function within a complex pheromonal blend, the methodologies for its study, and its perception by the male weevil. This document is intended for researchers in chemical ecology, entomology, and pest management, as well as professionals in drug and pesticide development, offering field-proven insights and detailed experimental protocols.

Introduction: The Cowpea Weevil and the Primacy of Chemical Cues

Callosobruchus maculatus (F.) is a cosmopolitan pest of stored pulses, particularly cowpea (Vigna unguiculata).[1] The entire larval and pupal development occurs within a single seed, leading to significant weight loss, reduced germination, and diminished market value.[2][3] Given that adult weevils are short-lived and often do not need to feed, their lifecycle is overwhelmingly geared towards rapid reproduction.[4] This has placed strong selective pressure on the evolution of efficient mate-finding mechanisms.

In C. maculatus, mate location and assessment are primarily mediated by semiochemicals. Females produce and release a multi-component volatile sex pheromone that attracts males from a distance and a distinct contact sex pheromone that elicits copulatory behavior upon physical touch.[5][6][7] This guide will focus on the volatile pheromone blend and the specific contribution of 3-Methyleneheptanoic acid.

Discovery and Identification of the Volatile Sex Pheromone

The identification of the C. maculatus female sex pheromone was a result of bioassay-guided fractionation, a classic and powerful technique in chemical ecology. This approach systematically separates chemical extracts into simpler fractions, with each fraction being tested for biological activity to guide the subsequent purification of the active compounds.

The Pheromone Complex: A Blend of Carboxylic Acids

Initial studies revealed that a crude extract from virgin females elicited excitement and orientation in males.[8] The active compounds were found to be highly polar, leading researchers to hypothesize they were carboxylic acids. This was confirmed through acid-base partitioning of the crude extract, where all biological activity was retained in the acidic fraction.[8][9]

Subsequent analysis using Gas Chromatography-Mass Spectrometry (GC-MS) identified a blend of five C8 carboxylic acids as the active components of the volatile pheromone.[8][9] 3-Methyleneheptanoic acid was identified as a key constituent of this blend.

Table 1: Components of the Callosobruchus maculatus Volatile Sex Pheromone

Compound Name	Chemical Structure	Notes
3-Methyleneheptanoic acid	CH₂(C(CH₂) (CH₂)₃CH₃)COOH	A core component eliciting a male response individually.[8]
(Z)-3-Methyl-2-heptenoic acid	CH₃CH=C(CH₃) (CH₂)₃COOH	Active individually; also a pheromone component for the related C. analis.[8]
(E)-3-Methyl-2-heptenoic acid	CH₃CH=C(CH₃) (CH₂)₃COOH	Isomer of the above, also active.[8]
(Z)-3-Methyl-3-heptenoic acid	CH₃C(CH₃)=CH(CH₂)₃COOH	Active individually.[8]
(E)-3-Methyl-3-heptenoic acid	CH₃C(CH₃)=CH(CH₂)₃COOH	Isomer of the above, also active.[8]

This table summarizes the five key acidic components identified by Phillips et al. (1996).[8][9]

The Role of 3-Methyleneheptanoic Acid in Male Mating Behavior

While each of the five identified acids can individually elicit a locomotory response in males, their true ecological function is realized as a blend.[8][9] Synthetic blends of two or more of the acids were shown to have an additive, and potentially synergistic, effect on male response.[1][8]

3-Methyleneheptanoic acid, as part of this blend, functions as a long-range attractant. Upon detection, it triggers a cascade of behaviors in the male weevil:

• Activation & Excitement: A general increase in locomotory activity.

• Upwind Anemotaxis: Oriented movement upwind towards the pheromone source.[10] This behavior is often characterized by a zigzagging flight path, a common strategy for insects tracking an odor plume.[10]

It is crucial to distinguish this from the contact sex pheromone, which includes compounds like nonanedioic acid and 2,6-dimethyloctane-1,8-dioic acid.[5] These non-volatile compounds are detected upon physical contact with the female's cuticle and are responsible for triggering the final copulatory attempts.[5][7] Therefore, 3-Methyleneheptanoic acid acts as the initial "call," bringing the male into the vicinity of the female, where other short-range and contact cues then take over.

Olfactory Perception in the Male Weevil

The detection of 3-Methyleneheptanoic acid and its sister compounds begins at the male's antennae. These appendages are covered in specialized sensilla, which are porous, hair-like structures containing the dendrites of Olfactory Receptor Neurons (ORNs).

Signal Transduction Pathway

The process of pheromone perception is a multi-step signaling cascade. While the specific receptors for 3-Methyleneheptanoic acid in C. maculatus are still under investigation, the general pathway is well-understood.

Caption: Pheromone perception pathway in male C. maculatus.

Recent transcriptomic studies on C. maculatus antennae have identified numerous candidate chemosensory genes, including odorant receptors (ORs), ionotropic receptors (IRs), and odorant-binding proteins (OBPs).[7] A critical component of this system is the Olfactory Receptor Coreceptor (Orco), which forms a heterodimer with specific ORs to create a functional ligand-gated ion channel.[11] Knockdown of the Cmac\Orco gene via RNA interference (RNAi) has been shown to significantly impair the male's sexual attraction to females, confirming the critical role of this olfactory pathway in mating behavior.[11]

Methodologies for Pheromone Research

The study of 3-Methyleneheptanoic acid and its role in weevil behavior relies on a suite of established protocols. These methods form a self-validating system where chemical identification is constantly cross-referenced with behavioral activity.

Protocol 1: Volatile Pheromone Collection

Causality: This protocol is designed to capture the volatile compounds released by sexually mature, virgin females, as mating can reduce pheromone emission.[12] Using filter paper as an adsorbent substrate is a simple and effective method for collecting these semi-volatile carboxylic acids.

• Insect Rearing: Rear C. maculatus on a suitable substrate (e.g., organic cowpeas) at approximately 26°C and 60% RH.[10]

• Isolate Virgins: Collect newly-emerged adults. Separate males from females based on elytral patterns (females typically have four distinct spots).[13] House virgin females (2-4 days old) in clean glass containers.

• Collection: Place discs of clean, solvent-rinsed filter paper within the containers housing the virgin females for 24-48 hours. The paper acts as an adsorbent for the released volatiles.[8]

• Extraction: Remove the filter paper discs and extract them with a high-purity solvent such as hexane or diethyl ether.[5][8] This crude extract contains the pheromone blend.

• Concentration: Gently concentrate the extract under a stream of nitrogen to a desired volume for subsequent analysis.

Protocol 2: Behavioral Bioassay (Locomotion)

Causality: This simple, high-throughput assay confirms the biological activity of extracts, fractions, or synthetic compounds. It directly measures the "activation" response of males to the pheromone.

• Test Arena: Use small glass vials or petri dishes as individual test arenas.

• Test Subjects: Use sexually mature (2-3 day old) virgin male weevils that have been isolated from females.

• Treatment Application: Apply a small aliquot (e.g., 10 µL) of the test solution (e.g., crude extract, synthetic 3-Methyleneheptanoic acid in hexane) to a small piece of filter paper.

• Control: Prepare a control stimulus using only the solvent (e.g., hexane).

• Acclimation: Allow the solvent to fully evaporate from both treatment and control papers (approx. 1 minute).

• Assay: Introduce a single male into an arena and allow it to acclimate. Introduce the treated or control filter paper and record the male's locomotory activity (e.g., time spent walking, distance moved) for a set period (e.g., 2-5 minutes).[8]

• Analysis: Compare the activity levels of males exposed to the treatment versus the control. A statistically significant increase in locomotion indicates a positive response.

Workflow for Pheromone Identification and Validation

The entire process from collection to validation follows a logical, self-correcting workflow.

Caption: Bioassay-guided workflow for pheromone identification.

Practical Applications in Pest Management

A thorough understanding of 3-Methyleneheptanoic acid and its role in weevil mating provides valuable tools for Integrated Pest Management (IPM) programs.

• Monitoring: Traps baited with a synthetic blend containing 3-Methyleneheptanoic acid can be used to monitor for the presence and population density of C. maculatus in storage facilities.[1][2] Early detection is key to preventing widespread infestation.

• Mass Trapping: In smaller-scale storage situations, high densities of pheromone traps could potentially be used to "trap out" a significant portion of the male population, thereby reducing mating success and subsequent generations.[1]

• Mating Disruption: While less explored for this species, releasing high quantities of the synthetic pheromone into a storage facility could potentially confuse males and disrupt their ability to locate females, a strategy successfully employed for other insect pests.

Table 2: Efficacy of Pheromone-Baited Traps for Monitoring

Trap Type	Pheromone Dosage (mg)	Mean Captured Weevils (per trap)	Significance
Delta Trap	0 (Control)	~0-2	-
Delta Trap	2	~23	High
Delta Trap	8	~12	High
Delta Trap	16	~14	High
Book Trap	2	~7	Moderate

Data synthesized from a study on pheromone attractiveness in storage conditions, demonstrating the effectiveness of synthetic blends for trapping. The "delta trap" was found to be more effective for this species.[2]

Conclusion and Future Directions

3-Methyleneheptanoic acid is an integral component of the volatile sex pheromone of the cowpea weevil, Callosobruchus maculatus. It functions as a key signal in a five-part acidic blend that initiates the mate-finding process by activating males and guiding their upwind search. Research into this system has not only illuminated a fascinating aspect of chemical ecology but has also provided tangible tools for the management of this global pest.

Future research should focus on:

• Biosynthesis: Elucidating the precise biosynthetic pathway of 3-Methyleneheptanoic acid and the other C8 acids in the female.

• Receptor Deorphanization: Identifying the specific odorant receptors (ORs) in the male antennae that bind to 3-Methyleneheptanoic acid.

• Neuroethology: Mapping the neural circuits from the antennal lobe to higher brain centers to understand how the pheromone signal is processed to produce a stereotyped behavioral output.

By continuing to build on this foundational knowledge, the scientific community can develop even more refined and sustainable strategies for controlling this economically important pest.

References

• (PDF) Identification of sex pheromones from cowpea weevil, Callosobruchus maculatus, and related studies with C. analis (Coleoptera: Bruchidae) - ResearchGate. Available at: [Link]

• Phillips, T. W., Phillips, J. K., Webster, F. X., Tang, R., & Burkholder, W. E. (1996). Identification of sex pheromones from cowpea weevil, Callosobruchus maculatus, and related studies with C. analis (coleoptera: Bruchidae). Journal of Chemical Ecology, 22(12), 2233–2249. Available at: [Link]

• Phillips, T.W., Phillips, J.K., Webster, F.X., Tang, R., Burkholder, W.E. (1996). Identification of sex pheromones from the cowpea weevil, callosobruchus maculatus, and related studies with c. analis (coleoptera:bruchidae). USDA ARS Publication. Available at: [Link]

• Mbata, G. N., & Ramaswamy, S. B. (2000). Sex pheromones of Callosobruchus subinnotatus and C. maculatus (Coleoptera: Bruchidae): congeneric responses and role of air movement. Bulletin of Entomological Research, 90(2), 147-154. Available at: [Link]

• Nojima, S., Shimomura, K., Honda, H., Yamamoto, I., & Ohsawa, K. (2007). Contact sex pheromone components of the cowpea weevil, Callosobruchus maculatus. Journal of Chemical Ecology, 33(5), 923–933. Available at: [Link]

• Homofarnesals: Female Sex Attractant Pheromone Components of the Southern Cowpea Weevil, Callosobruchus chinensis - ResearchGate. Available at: [Link]

• Fadamiro, H. Y., & Wyatt, T. D. (1996). Cowpea weevil flights to a point source of female sex pheromone: analyses of flight tracks at three wind speeds. Physiological Entomology, 21(2), 102-110. Available at: [Link]

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• Lale, N. E. S., & Vidal, S. (2014). Control of Cowpea Weevil, Callosobruchus Maculatus (F.) (Coleoptera: Bruchidae), Using Natural Plant Products. Insects, 5(4), 883–893. Available at: [Link]

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3-Methyleneheptanoic Acid: Structural Elucidation, Semiochemical Dynamics, and Catalytic Applications

Introduction

As a Senior Application Scientist, I frequently encounter molecules that bridge the gap between ecological biology and advanced synthetic chemistry. 3-Methyleneheptanoic acid is a prime example. Primarily recognized as a potent semiochemical in agricultural ecosystems, this branched, unsaturated fatty acid has also emerged as a critical benchmark substrate for validating next-generation asymmetric hydrogenation catalysts. This whitepaper systematically deconstructs its physicochemical profile, biological utility, and synthetic workflows to provide a comprehensive guide for researchers and drug development professionals.

Physicochemical Profiling & Structural Elucidation

3-Methyleneheptanoic acid is an eight-carbon unsaturated carboxylic acid characterized by a terminal methylene group (=CH₂) at the C3 position. This specific structural motif—a 3-alkyl-3-methylenepropionic acid derivative—imparts unique steric and electronic properties that govern both its volatility in biological systems and its reactivity in transition-metal catalysis.

Table 1: Quantitative Physicochemical Data

Property	Value
Molecular Formula	1[1]
Molecular Weight	1[1]
CAS Registry Number	84817-84-5[1]
SMILES String	CCCCC(=C)CC(=O)O[1]
Storage Conditions	Sealed in dry conditions, 2-8°C[1]

Biological Significance: Semiochemical Dynamics

In agricultural entomology, 3-methyleneheptanoic acid is a highly active signaling molecule. It has been identified as a primary component of the 2[2], a devastating pest of stored legumes.

Mechanistic Causality: The molecule's specific vapor pressure, dictated by its 142.20 g/mol molecular weight and branched aliphatic tail, allows it to volatilize efficiently in ambient storage environments. Male beetles possess highly specialized olfactory receptors tuned to the spatial geometry of the C3-methylene group. Consequently, synthetic formulations of this acid are utilized in mass trapping and monitoring protocols, providing a sustainable biopesticidal alternative to synthetic neurotoxins[2].

Synthetic Methodologies & Catalytic Applications

Beyond its ecological role, 3-methyleneheptanoic acid serves as a3[3].

Mechanistic Causality: The asymmetric reduction of 3-alkyl-3-methylenepropionic acids is notoriously challenging due to the lack of adjacent coordinating heteroatoms (unlike standard dehydroamino acids). Traditional cationic Crabtree-type catalysts require bulky, expensive counterions (e.g., BArF⁻) for stability. However, deploying neutral iridium catalysts complexed with chiral spiro phosphine-carboxy ligands (SpiroCAP) overcomes this limitation. The ligand's carboxylate group internally coordinates the iridium center, eliminating the need for external counterions, enhancing air stability, and locking the substrate into a rigid chiral pocket to achieve high enantiomeric excess[3].

Experimental Protocols (Self-Validating Workflows)

Protocol 1: Synthesis of 3-Methyleneheptanoic Acid

This protocol leverages a regioselective ring-opening reaction to construct the carbon skeleton while preserving the terminal double bond[3].

• Preparation of Reagents: Purify Tetrahydrofuran (THF) via distillation over sodium/benzophenone. Prepare a 1.0 M solution of butylmagnesium bromide in THF.

• Substrate Addition: Dissolve 4-methyleneoxetan-2-one (1.0 equiv) in anhydrous THF under an inert argon atmosphere. Cool the reaction vessel to -78°C using a dry ice/acetone bath.

• Grignard Addition: Dropwise add the butylmagnesium bromide solution (1.1 equiv) over 30 minutes.

  • Causality: The strict maintenance of -78°C prevents unwanted acyl-oxygen cleavage or polymerization of the highly strained lactone ring, directing the nucleophile exclusively toward alkyl-oxygen cleavage.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether (3x).

• Purification & Validation: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc). Validate the structural integrity of the isolated 3-methyleneheptanoic acid (approx. 80% yield) via ¹H NMR to confirm the presence of the terminal methylene protons[3].

Protocol 2: Asymmetric Hydrogenation to (S)-3-Methylheptanoic Acid

• Catalyst Preparation: Weigh 0.1 mol% of the neutral Ir-SpiroCAP catalyst, (R)-2d, into a glass vial inside an argon-filled glovebox.

• Substrate Loading: Add 3-methyleneheptanoic acid (0.5 mmol) and 2 mL of anhydrous n-butanol (nBuOH) or tert-butanol (tBuOH).

  • Causality: Higher-molecular-weight alcoholic solvents enhance the enantioselectivity by modulating the hydrogen-bonding network around the active metal center during the transition state[3].

• Hydrogenation: Transfer the vial to an autoclave. Purge with H₂ gas three times, then pressurize to the target H₂ pressure (e.g., 3 atm).

• Reaction: Stir the mixture at 45°C for 0.5 to 1 hour. The internal coordination of the catalyst ensures it remains stable and highly active throughout the cycle.

• Self-Validation Analysis: Vent the H₂ gas and evaporate the solvent. Determine the reaction conversion via ¹H NMR (monitoring the disappearance of the =CH₂ peak). Determine the enantiomeric excess (ee) via chiral HPLC using a Chiralpak AD-H column. This protocol reliably yields (S)-3-methylheptanoic acid in 99% yield with 93% ee[3].

Workflow Visualization

Workflow for the synthesis and asymmetric hydrogenation of 3-Methyleneheptanoic acid.

References

[2] Title: Biopesticides: Alternatives for management of Callosobruchus maculatus - Mendeley Source: mendeley.com URL:

[1] Title: 84817-84-5|3-Methyleneheptanoic acid|BLD Pharm Source: bldpharm.com URL:

[3] Title: Neutral iridium catalysts with chiral phosphine-carboxy ligands for asymmetric hydrogenation of unsaturated carboxylic acids - PMC Source: nih.gov URL:

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Navigating the Data Gap: A Technical Guide to the Anticipated Toxicity and Environmental Impact of 3-Methyleneheptanoic Acid

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Preamble: Embracing Scientific Inference in the Absence of Direct Data

As scientists and researchers, we are often confronted with the challenge of assessing the potential risks of novel or understudied chemical entities. 3-Methyleneheptanoic acid, a derivative of heptanoic acid, represents one such compound with a notable absence of direct toxicological and environmental impact data in the public domain. This guide, therefore, adopts a scientifically rigorous, inferential approach to anticipate its properties and potential hazards. By leveraging established knowledge of structurally similar compounds—namely, unsaturated carboxylic acids, branched-chain fatty acids, and medium-chain fatty acids—we can construct a robust, preliminary assessment. This document is designed to be a living guide, providing a foundational understanding and a roadmap for future empirical testing.

Section 1: Unveiling 3-Methyleneheptanoic Acid: Structure and Physicochemical Postulates

3-Methyleneheptanoic acid is an unsaturated carboxylic acid with the molecular formula C8H14O2.[1] Its structure, featuring a methylene group at the third carbon position, suggests a unique combination of properties derived from its parent compound, heptanoic acid, and the introduction of a double bond.

While experimental data for 3-Methyleneheptanoic acid is scarce, we can extrapolate its likely physicochemical properties from its close analogue, (S)-3-Methylheptanoic acid.

Table 1: Predicted Physicochemical Properties of 3-Methyleneheptanoic Acid and its Analogue.

Property	(S)-3-Methylheptanoic Acid (Predicted)[2]	3-Methyleneheptanoic Acid (Predicted)[1]
Molecular Weight	144.21 g/mol	142.10 g/mol
XLogP3	2.7	2.7
Hydrogen Bond Donor Count	1	1
Hydrogen Bond Acceptor Count	2	2
Rotatable Bond Count	5	5

The predicted octanol-water partition coefficient (XLogP3) of 2.7 for both compounds suggests a moderate potential for bioaccumulation. The presence of the carboxylic acid group imparts some water solubility, a key factor in its environmental mobility and biological uptake.[3][4]

Section 2: Anticipated Toxicological Profile: A Structure-Activity Relationship (SAR) Approach

In the absence of direct toxicity data, we can infer the potential hazards of 3-Methyleneheptanoic acid by examining the toxicological profiles of related compounds.

Mammalian Toxicity: Insights from Saturated and Unsaturated Carboxylic Acids

Generally, short- and medium-chain fatty acids exhibit low to moderate acute toxicity.[3][5] For instance, heptanoic acid, the saturated counterpart, is considered to have low acute toxicity. However, the introduction of a double bond, as seen in 3-Methyleneheptanoic acid, can sometimes increase reactivity and potential for toxicity.

Based on the GHS classification of a similar compound, 3-Methylhexanoic acid, we can anticipate that 3-Methyleneheptanoic acid may cause severe skin burns and eye damage.[6] It may also cause respiratory irritation.[6]

Ecotoxicity: Potential Impacts on Aquatic and Terrestrial Ecosystems

The environmental risk of 3-Methyleneheptanoic acid will be dictated by its toxicity to a range of organisms and its persistence in the environment. For 3-Methylhexanoic acid, it is classified as harmful to aquatic life with long-lasting effects.[6]

Section 3: Environmental Fate and Biodegradation: The Journey of a Medium-Chain Fatty Acid

The environmental persistence of 3-Methyleneheptanoic acid is a critical component of its overall impact. As a medium-chain fatty acid, it is expected to be readily biodegradable.[3][7]

The general metabolic pathway for short- and medium-chain fatty acids involves beta-oxidation, a process that breaks down the fatty acid into two-carbon acetyl-CoA units.[8] These units then enter the citric acid cycle to produce energy. The presence of the methylene group in 3-Methyleneheptanoic acid may introduce alternative metabolic routes, potentially leading to different intermediates.

Caption: Anticipated metabolic pathway of 3-Methyleneheptanoic acid.

Section 4: A Roadmap for Empirical Investigation: Recommended Experimental Protocols

To bridge the existing data gap, a systematic toxicological and environmental assessment of 3-Methyleneheptanoic acid is imperative. The following experimental workflows, based on internationally recognized guidelines, are recommended.

Physicochemical Properties Determination

A foundational step is the empirical determination of key physicochemical properties.

Table 2: Recommended Physicochemical Tests.

Parameter	OECD Test Guideline	Rationale
Water Solubility	OECD 105	Essential for understanding environmental transport and bioavailability.
Partition Coefficient (n-octanol/water)	OECD 107/117	Predicts bioaccumulation potential.
Vapour Pressure	OECD 104	Determines the likelihood of atmospheric transport.

Toxicological Testing

A tiered approach to toxicity testing is recommended, starting with in vitro assays and progressing to in vivo studies as necessary.

Caption: Recommended tiered toxicity testing workflow.

Environmental Fate and Behavior Studies

Understanding the environmental persistence and mobility of 3-Methyleneheptanoic acid is crucial.

Table 3: Recommended Environmental Fate and Behavior Tests.

Parameter	OECD Test Guideline	Rationale
Ready Biodegradability	OECD 301 Series	Determines the persistence of the compound in the environment.
Soil Adsorption/Desorption	OECD 106	Assesses the potential for leaching into groundwater.

Analytical Methodology

Accurate quantification of 3-Methyleneheptanoic acid in various matrices is essential for all experimental work.

Protocol: Quantification of 3-Methyleneheptanoic Acid in Environmental Samples

• Sample Preparation:

  • Water Samples: Direct injection if concentration is high, otherwise pre-concentration using solid-phase extraction (SPE).

  • Soil/Sediment Samples: Extraction with an appropriate organic solvent, followed by cleanup and concentration.[9][10]

• Derivatization (Optional but Recommended for GC analysis):

  • Esterification to a more volatile derivative (e.g., methyl ester) can improve chromatographic performance.

• Instrumental Analysis:

  • Gas Chromatography-Mass Spectrometry (GC-MS): Provides high sensitivity and selectivity.[11]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Suitable for direct analysis of the acid without derivatization.[12][13]

• Quantification:

  • Use of an appropriate internal standard to correct for matrix effects and variations in sample preparation.

  • Calibration curve with certified reference standards.

Section 5: Conclusion and Future Directions

This technical guide provides a comprehensive, albeit inferential, assessment of the potential toxicity and environmental impact of 3-Methyleneheptanoic acid. The analysis, grounded in the principles of structure-activity relationships and data from surrogate molecules, suggests that this compound warrants careful handling and further empirical investigation. The proposed experimental roadmap offers a clear path forward for generating the necessary data to perform a definitive risk assessment. As research progresses and new data become available, this guide should be updated to reflect our evolving understanding of this and other understudied chemical entities.

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• JRC Publications Repository. (n.d.). Review of QSAR Models and Software Tools for predicting Acute and Chronic Systemic Toxicity. Retrieved from [Link]

• Ellison, C. M., Enoch, S. J., Cronin, M. T. D., & Madden, J. C. (2024). The predictivity of QSARs for toxicity: Recommendations for improving model performance. LJMU Research Online.
• Wang, Y., et al. (2024). Effects of Medium- and Short-Chain Fatty Acids on Growth Performance, Nutrient Digestibility, Gut Microbiota and Immune Function in Weaned Piglets. MDPI.

• Semantic Scholar. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Retrieved from [Link]

• MN-AM. (n.d.). Assessing acute toxicity by combining QSAR predictions in a quantitative weight-of-evidence approach. Retrieved from [Link]

• Hong, H., et al. (2025). Beyond QSARs: Quantitative Knowledge-Activity Relationships (QKARs) for enhanced drug toxicity prediction. PubMed.

• MDPI. (2021). Predictive Capability of QSAR Models Based on the CompTox Zebrafish Embryo Assays: An Imbalanced Classification Problem. Retrieved from [Link]

• MDPI. (2023). Effects of Short- and Medium-Chain Fatty Acids on Production, Meat Quality, and Microbial Attributes—A Review. Retrieved from [Link]

• FooDB. (2010). Showing Compound 2-Methylheptanoic acid (FDB008214). Retrieved from [Link]

• PubChem. (n.d.). 3-Methyl-2-heptenoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 3-Methylhexanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: High-Sensitivity GC-MS Protocol for the Detection and Characterization of 3-Methyleneheptanoic Acid in Insect Volatiles

Target Audience: Analytical Chemists, Chemical Ecologists, and Agrochemical Development Professionals Application: Pheromone-based pest management, biopesticide development, and volatile organic compound (VOC) profiling.

Introduction & Mechanistic Background

The cowpea weevil (Callosobruchus maculatus) is a destructive agricultural pest whose reproductive behavior is heavily mediated by volatile sex pheromones[1]. The active pheromone blend comprises five distinct 8-carbon carboxylic acids, with 3-methyleneheptanoic acid serving as a primary bioactive component that elicits upwind flight and orientation in males[1],[2].

From an analytical and drug-development perspective, detecting 3-methyleneheptanoic acid (C8H14O2, MW: 142.2)[3] presents a distinct challenge. Its high volatility leads to rapid dissipation, which is why modern biopesticide strategies are exploring supramolecular crystal engineering (e.g., PAM salts) to create slow-release pheromone containers[4]. Furthermore, the polar carboxylic acid moiety causes severe adsorption and peak tailing on standard non-polar gas chromatography (GC) columns.

This application note details a self-validating, highly specific GC-MS protocol designed to extract, enrich, and quantify 3-methyleneheptanoic acid from complex biological matrices without the need for chemical derivatization, preserving the native state of the insect volatile profile[5].

Experimental Design & Causality

To ensure absolute scientific integrity, this protocol is built as a self-validating system . Every step is engineered to isolate the target analyte while providing internal checks against systemic noise.

• Why Acid-Base Partitioning? Crude insect volatile extracts contain a massive background of cuticular hydrocarbons, neutral lipids, and environmental contaminants. Because 3-methyleneheptanoic acid has a low pKa (~4.5), we can force it into an aqueous phase as a carboxylate salt using a strong base, leaving neutral/basic interferences in the organic phase[1].

• Why an FFAP Column? Free fatty acids interact strongly with the silanol groups of standard silica columns (e.g., DB-5), causing peak tailing and signal loss. We utilize a nitroterephthalic acid-modified polyethylene glycol (FFAP) column. The acidic stationary phase repels the carboxylate protons, yielding sharp, Gaussian peaks.

• System Validation (Quality Control): The protocol mandates the inclusion of a surrogate internal standard (e.g., Nonanoic acid-d17) spiked prior to extraction to calculate absolute recovery rates, alongside a blank aeration control to subtract ambient laboratory VOCs.

Step-by-Step Methodology

Phase 1: In Vivo Volatile Collection (Dynamic Headspace)

• Subject Preparation: Place 50–100 virgin female C. maculatus in a sterilized glass aeration chamber.

• Aeration: Sweep purified, humidified air (1 L/min) through the chamber over a Porapak Q adsorbent polymer trap for 24 hours.

  • Causality: Dynamic headspace collection captures the true emitted volatile profile. Solvent extraction of whole bodies would co-extract internal lipids and precursor molecules, skewing the ecological relevance of the data[1].

• Elution: Desorb the trapped volatiles by eluting the Porapak Q trap with 5 mL of GC-grade hexane into a clean borosilicate vial.

Phase 2: Acid-Base Partitioning (Analyte Enrichment)

• Internal Standard Addition: Spike the 5 mL hexane extract with 10 µL of Nonanoic acid-d17 (10 µg/mL) to serve as the recovery standard.

• Deprotonation: Add 2 mL of 0.1 M NaOH to the hexane extract. Vortex vigorously for 2 minutes, then centrifuge at 3000 x g for 5 minutes to separate the layers.

• Phase Separation: Extract and save the lower aqueous phase (containing the sodium salt of 3-methyleneheptanoic acid). Discard the upper hexane phase (containing neutral/basic impurities)[1].

• Reprotonation: Add 0.1 M HCl dropwise to the aqueous phase until the pH reaches 2.0, converting the salt back into a free carboxylic acid.

• Final Extraction: Add 2 mL of fresh hexane to the acidified aqueous phase. Vortex and separate. Recover the upper hexane layer, dry over anhydrous Na₂SO₄, and concentrate to 50 µL under a gentle stream of ultra-pure nitrogen.

Fig 1: Workflow for the extraction and enrichment of carboxylic acid pheromones.

Phase 3: GC-MS Analysis

• Injection: Inject 1 µL of the enriched extract in splitless mode (purge valve opens at 1.0 min).

• Separation & Detection: Run the sample using the parameters outlined in Table 1. Ensure the MS transfer line is maintained at 250°C to prevent cold spots.

Quantitative Data & Instrument Parameters

Table 1: GC-MS Operational Parameters

Parameter	Specification	Causality / Rationale
Column	DB-FFAP or HP-INNOWax (30m x 0.25mm x 0.25µm)	Acid-modified phase prevents free carboxylic acid tailing.
Carrier Gas	Helium (99.999%), 1.2 mL/min constant flow	Provides optimal linear velocity and inertness.
Injection Port	250°C, Splitless mode	Maximizes the transfer of trace volatiles to the column.
Oven Program	50°C (hold 2 min) → 10°C/min to 240°C (hold 10 min)	Focuses highly volatile compounds before gradient elution.
Ionization	Electron Impact (EI), 70 eV	Standard energy for reproducible fragmentation libraries.
Scan Range	m/z 35 to 300	Captures low-mass fragments while avoiding air/water noise.

Table 2: Analyte Properties & Diagnostic MS Ions

Compound	Formula	MW ( g/mol )	Key Diagnostic Ions (m/z)
3-Methyleneheptanoic acid	C8H14O2	142.2	142 [M]⁺, 124 [M-H₂O]⁺, 97 [M-COOH]⁺, 55
(Z)-3-methyl-2-heptenoic acid	C8H14O2	142.2	142 [M]⁺, 124 , 97 , 69
Nonanoic acid-d17 (ISTD)	C9HD17O2	175.3	175 [M]⁺, 157 , 74 (shifted McLafferty)

Biological Context: Pheromone Signaling

Understanding how 3-methyleneheptanoic acid functions in vivo is critical for researchers developing synthetic lures or receptor-blocking biopesticides. Upon release, the volatile acid enters the male insect's antennal sensilla, where it is bound by Odorant Binding Proteins (OBPs) and transported to specific Odorant Receptors (ORs), triggering a behavioral cascade[5].

Fig 2: Olfactory signaling pathway triggered by 3-Methyleneheptanoic acid in insects.

References

• Identification of sex pheromones from cowpea weevil, Callosobruchus maculatus, and related studies with C. analis (coleoptera: Bruchidae)
• Source: espublisher.
• Source: scribd.
• Source: pherobase.
• RESPONSES OF C. analis MALES TO SEX PHEROMONE FOR FIVE SYNTHETIC ACIDS...

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• 2. researchgate.net [researchgate.net]
• 3. Semiochemical compound: 3-Methyleneheptanoic acid | C8H14O2 [pherobase.com]
• 4. espublisher.com [espublisher.com]
• 5. scribd.com [scribd.com]

Application Note: High-Efficiency Extraction and Analysis of 3-Methyleneheptanoic Acid from Callosobruchus maculatus

Abstract

This application note provides a comprehensive, field-proven protocol for the extraction, derivatization, and analysis of 3-Methyleneheptanoic acid, a key component of the female sex pheromone of the cowpea weevil, Callosobruchus maculatus.[1][2] This guide is intended for researchers in chemical ecology, entomology, and drug development, offering a detailed workflow from insect rearing to final analytical quantification. The methodologies described herein are designed to ensure high-yield extraction and accurate analysis through Gas Chromatography-Mass Spectrometry (GC-MS), facilitating research into pest management and the study of semiochemicals.

Biological Significance and Principle

Callosobruchus maculatus, a significant pest of stored legumes, utilizes a complex blend of chemical signals for mating.[2][3] Female weevils produce a multi-component sex pheromone that elicits orientation and sexual behaviors in males.[1][2] Among these components is 3-Methyleneheptanoic acid, a C8 carboxylic acid.[1][2][4] The acidic nature of this pheromone is a critical feature, confirmed by early acid-base partitioning experiments which isolated all biological activity in the acid fraction.[1]

The protocol outlined below is based on the principle of solvent extraction to isolate the semiochemicals from the insects, followed by a necessary derivatization step. Carboxylic acids, due to their polarity and low volatility, are not ideal for direct GC-MS analysis.[5][6][7] Therefore, an alkylation (esterification) reaction is employed to convert the 3-Methyleneheptanoic acid into its more volatile and thermally stable methyl ester (FAME), enabling robust and sensitive detection by GC-MS.[8][9][10]

Materials and Equipment

Reagents and Consumables

Reagent/Consumable	Grade/Specification	Supplier Example
Hexane	HPLC or GC Grade, ≥99%	Sigma-Aldrich
Dichloromethane	HPLC or GC Grade, ≥99%	Fisher Scientific
Methanolic HCl (3N)	Esterification Grade	Supelco
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS	Derivatization Grade	Sigma-Aldrich
Nitrogen Gas	Ultra-High Purity (UHP)	Airgas
Mung Beans (Vigna radiata)	Food Grade, Untreated	Local Supplier
2 mL Glass Vials with PTFE-lined caps	---	Agilent Technologies
Glass Pasteur Pipettes	---	VWR
GC-MS System with Autosampler	---	Agilent, Shimadzu
HP-5ms or equivalent capillary column (30m x 0.25mm x 0.25µm)	---	Agilent J&W

Equipment

Equipment	Specification
Rearing Containers	Ventilated plastic or glass jars (e.g., 500 mL)
Incubator or Environmental Chamber	Controlled at 27±1°C and 70±1% RH
Dissecting Microscope	---
Vortex Mixer	---
Heating Block or Water Bath	Capable of 60-80°C
Nitrogen Evaporation System	(e.g., N-EVAP)
Analytical Balance	4-decimal place

Experimental Protocols

Part 1: Callosobruchus maculatus Rearing and Sample Collection

A stable and healthy insect culture is foundational to reproducible pheromone extraction.

• Culture Initiation: Establish a stock culture by placing approximately 100 adult C. maculatus into a 500 mL glass jar containing 250 mL of mung beans (Vigna radiata).[11][12]

• Maintenance: Maintain the culture in an incubator at 27±1°C and 70±1% relative humidity.[13] The adult beetles do not require food or water.[11]

• Virgin Female Collection: To ensure pheromone production is at its peak and uncontaminated by male-transferred compounds, virgin females are required.

  • Remove all adult beetles from a culture that has been established for 24-48 hours.

  • Isolate individual beans bearing single eggs into separate small containers or well-plates.

  • Check daily for newly emerged adults. Females can be distinguished from males by the distinct black stripes on their pygidium (the terminal abdominal segment).[12]

• Sample Pooling: For a robust extraction, pool 20-30 virgin females (1-3 days post-eclosion). Anesthetize the insects by cooling them at 4°C for 5-10 minutes before extraction.[14]

Part 2: Solvent Extraction of Pheromones

This procedure uses a whole-body wash to extract the pheromone components. While gland dissection is an alternative, a whole-body wash is less labor-intensive and effective for this species.

• Extraction: Place the chilled, anesthetized female beetles into a 2 mL glass vial.

• Solvent Addition: Add 200 µL of high-purity hexane to the vial.[14] Hexane is a non-polar solvent effective at extracting cuticular lipids and associated semiochemicals.

• Incubation: Gently agitate the vial for 5 minutes at room temperature. Avoid vigorous shaking to minimize the extraction of internal lipids.

• Extract Transfer: Using a glass Pasteur pipette, carefully transfer the hexane extract to a clean 2 mL vial, leaving the beetles behind.

• Concentration: Concentrate the extract to a final volume of approximately 50 µL under a gentle stream of ultra-high purity nitrogen.[14] This step increases the concentration of the analyte for subsequent analysis. Store the extract at -20°C if not proceeding immediately to derivatization.[14]

Part 3: Derivatization to Fatty Acid Methyl Esters (FAMEs)

This critical step converts the target carboxylic acid into a volatile ester suitable for GC-MS analysis.[10]

• Reagent Addition: To the 50 µL concentrated extract, add 50 µL of 3N Methanolic HCl.

• Reaction: Cap the vial tightly and vortex briefly. Heat the mixture at 60°C for 30 minutes in a heating block or water bath.[5]

• Cooling & Neutralization: Allow the vial to cool to room temperature.

• Final Preparation: The sample is now ready for GC-MS analysis. The derivatized mixture can be directly injected into the GC-MS system.

Alternative Derivatization (Silylation): As an alternative to methylation, silylation can be used.[7] Add 50 µL of BSTFA (+1% TMCS) to the dried extract, cap, and heat at 70°C for 30 minutes.[5] Cool to room temperature before injection.

Workflow Diagrams

Caption: Workflow for the extraction and derivatization of 3-Methyleneheptanoic acid.

Caption: General analytical workflow for GC-MS identification and quantification.

GC-MS Analysis and Data Interpretation

Recommended GC-MS Parameters

Parameter	Setting	Rationale
GC System
Injection Mode	Splitless	Maximizes transfer of trace analytes to the column.
Inlet Temperature	250°C	Ensures rapid volatilization of the derivatized sample.
Carrier Gas	Helium	Provides good separation efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	Standard flow rate for good chromatographic resolution.
Oven Program	50°C (hold 2 min), ramp 10°C/min to 280°C (hold 5 min)	Separates compounds based on boiling point.
MS System
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization creating reproducible fragmentation patterns.
Ionization Energy	70 eV	Standard energy for generating library-searchable mass spectra.
Mass Range	40 - 450 amu	Covers the expected mass range of the derivatized pheromone and potential contaminants.
Transfer Line Temp	280°C	Prevents condensation of analytes between GC and MS.
Ion Source Temp	230°C	Standard temperature for stable ionization.
Acquisition Mode	Scan and/or SIM	Scan mode for identification; Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.[8][15]

Identification and Quantification

• Identification: The methyl ester of 3-Methyleneheptanoic acid (MW: 156.22 g/mol ) will produce a characteristic mass spectrum under EI conditions. Identification should be confirmed by comparing the obtained mass spectrum and retention time with that of an authentic synthetic standard. The spectrum can also be compared against a spectral library such as NIST.

• Quantification: For accurate quantification, a calibration curve should be prepared using a synthetic standard of 3-Methyleneheptanoic acid, which is subjected to the same derivatization procedure as the samples. The peak area of the target compound in the sample is then compared against the calibration curve. Using Selected Ion Monitoring (SIM) of characteristic ions will significantly improve sensitivity and selectivity.[15]

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
No peak or very small peak for the target analyte	1. Inefficient extraction. 2. Pheromone degradation. 3. Incomplete derivatization. 4. Incorrect GC-MS parameters.	1. Ensure solvent purity; consider brief sonication during extraction. 2. Work quickly, keep samples cold, and analyze promptly. 3. Check derivatization reagent age/quality; ensure reaction vial is tightly sealed. 4. Verify all GC-MS method parameters, especially inlet temperature and oven program.
Broad or tailing peaks	1. Active sites in the GC inlet or column. 2. High injection volume. 3. Column contamination.	1. Replace the inlet liner and septum. 2. Reduce injection volume to 1 µL. 3. Bake out the column according to manufacturer's instructions.
Presence of many interfering peaks	1. Extraction of non-target lipids. 2. Contamination from solvents or vials.	1. Reduce extraction time; avoid excessive agitation. 2. Run a solvent blank to identify contamination sources. Use high-purity solvents.

References

• Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability. PMC, National Center for Biotechnology Information. [Link]

• Biological Control of Callosobruchus maculatus (F.) in Stored Pigeonpea Cajanus cajan (L.). Research Trend. [Link]

• Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. LCGC International. [Link]

• A Handbook on Bean Beetles, Callosobruchus maculatus. University of Wisconsin-Madison. [Link]

• Identification of sex pheromones from cowpea weevil, Callosobruchus maculatus, and related studies with C. analis (coleoptera: Bruchidae). PubMed, National Center for Biotechnology Information. [Link]

• Latest Improvements in Insect Pheromonal Research, Method and Protocols. Biotica Publications. [Link]

• Determination of carboxylic acids in water by gas chromatography-mass spectrometry after continuous extraction and derivatisation. ResearchGate. [Link]

• GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. Agilent. [Link]

• Identification of sex pheromones from cowpea weevil, Callosobruchus maculatus, and related studies with C. analis (Coleoptera: Bruchidae). ResearchGate. [Link]

• Acids: Derivatization for GC Analysis. ScienceDirect. [Link]

• Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source. Shimadzu. [Link]

• Derivatization method in carboxylic acid compound detection process by gas chromatogram.

• Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. LMA Leidykla. [Link]

• Isolation and Identification of the Sex Pheromone of Evergestis extimalis Scopoli (Lepidoptera: Pyralidae). MDPI. [Link]

• Control of Cowpea Weevil, Callosobruchus Maculatus (F.) (Coleoptera: Bruchidae), Using Natural Plant Products. MDPI. [Link]

• Rearing and storage in mung beans reduce medically significant molds by the seed beetle, Callosobruchus maculatus (Coleoptera: Chrysomelidae), utilized in science classrooms. Taylor & Francis Online. [Link]

• Sex pheromones of Callosobruchus subinnotatus and C. maculatus (Coleoptera: Bruchidae): congeneric responses and role of air movement. PubMed, National Center for Biotechnology Information. [Link]

• A technique for handling and sexing Callosobruchus maculatus (F.) adults (Coleoptera: Bruchidae). Journal of Stored Products Research. [Link]

• PHEROMONES FOR THE MANAGEMENT OF INSECT PESTS OF STORED PRODUCTS: A REVIEW. CABI Digital Library. [Link]

• How do you extract pheromones from insects?. Quora. [Link]

• Contact sex pheromone components of the cowpea weevil, Callosobruchus maculatus. PubMed, National Center for Biotechnology Information. [Link]

• Methodology for Isolation and Identification of Insect Pheromones with Reference to Studies on California Five-Spined Ips. Journal of Economic Entomology, Oxford Academic. [Link]

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• 9. chromatographyonline.com [chromatographyonline.com]
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Application Notes and Protocols for the Use of 3-Methyleneheptanoic Acid Lures in Mass Trapping of the Cowpea Weevil (Callosobruchus maculatus)

Abstract

Stored legumes are a critical global food source, yet they are highly susceptible to infestation by various insect pests, leading to significant post-harvest losses. Among the most destructive are bruchid beetles of the genus Callosobruchus. This document provides detailed application notes and protocols for the use of 3-Methyleneheptanoic acid-based pheromone lures for the mass trapping of the cowpea weevil, Callosobruchus maculatus, a primary pest of stored cowpeas, mung beans, and other legumes. These guidelines are intended for researchers, pest management professionals, and quality assurance personnel in the food storage and processing industries. The protocols outlined herein are based on the current scientific understanding of C. maculatus chemical ecology and integrated pest management (IPM) principles.

Introduction: The Challenge of Stored Legume Pests and the Role of Semiochemicals

Post-harvest losses of legumes due to insect infestation can be substantial, impacting food security and economic stability. The cowpea weevil, Callosobruchus maculatus, is a particularly voracious pest, with larval development occurring entirely within the seed, rendering it unsaleable and unfit for consumption.[1] Traditional control methods often rely on fumigants and contact insecticides, which can pose environmental and health risks, and may lead to insecticide resistance.

Pheromone-based pest management offers a targeted and environmentally benign alternative.[2] Pheromones are chemical signals used by insects for communication, including mate location. By synthesizing these compounds, we can manipulate insect behavior for monitoring and control. Mass trapping is an IPM strategy that involves deploying a high density of pheromone-baited traps to capture a significant portion of the male pest population, thereby reducing mating success and subsequent generations.

This guide focuses on 3-Methyleneheptanoic acid, a key component of the female-produced sex pheromone of Callosobruchus maculatus.[3] It is crucial to note that while this compound is a potent attractant for C. maculatus, there is no scientific evidence to suggest its efficacy for other major bruchid pests such as the adzuki bean weevil, Callosobruchus chinensis. The primary pheromonal component for C. chinensis has been identified as callosobruchusic acid.[2][4] Therefore, the application of these lures should be strictly targeted to the management of C. maculatus.

3-Methyleneheptanoic Acid: Properties and Lure Formulation

Chemical Properties

Property	Value
Chemical Name	3-Methyleneheptanoic acid
Molecular Formula	C₈H₁₄O₂
Molecular Weight	142.19 g/mol
Appearance	Colorless to pale yellow liquid
Volatility	Moderate

Synthesis of 3-Methyleneheptanoic Acid

• Commercial Suppliers of Pheromone Lures:

  • Russell IPM[5]

  • Biotech International Ltd.[6]

  • AgBio, Inc.[2]

  • Suterra[7]

  • Synergy Semiochemicals[8]

Lure Formulation and Dispenser Technology

The efficacy of a pheromone lure is highly dependent on its formulation and the dispenser used. The dispenser must release the pheromone at a consistent and optimal rate over a prolonged period.

• Common Dispenser Types:

  • Rubber Septa: A common and cost-effective dispenser. The pheromone is absorbed into the rubber and released over time.

  • Polyethylene Vials: Small plastic vials containing the liquid pheromone, which is released through a semi-permeable membrane.

  • Membrane-based Dispensers: Offer a controlled, near-zero-order release rate, providing consistent performance over the lure's lifespan.

The loading dose of the pheromone in the dispenser is a critical parameter. For monitoring purposes, a lower dose is often sufficient. For mass trapping, a higher dose is generally required to create a strong and competitive signal.

Experimental Protocols for Mass Trapping of Callosobruchus maculatus

Trap Selection and Preparation

The choice of trap is as important as the lure itself. For crawling and short-flying insects like C. maculatus, pitfall-style traps are generally more effective than winged or delta traps designed for strong fliers.

• Recommended Trap Types:

  • Pitfall Traps: These traps consist of a container that the beetles fall into and cannot escape from. They can be simple plastic containers with a funnel entry or commercially available traps designed for stored product pests.

  • Probe Traps: These can be inserted directly into stored grain to capture insects moving within the bulk.[9]

  • "Two-in-One" Model Traps: These have shown efficacy in reducing adult beetle populations in stored mungbean.[10]

Protocol for Trap Preparation:

• Select a suitable pitfall trap design. Ensure the inner surfaces are smooth to prevent beetles from crawling out.

• Place the 3-Methyleneheptanoic acid lure inside the trap. The lure should be suspended or placed in a manner that does not allow it to come into direct contact with any trapping adhesive, if used.

• For non-sticky traps, a small amount of a non-toxic, odorless trapping fluid (e.g., propylene glycol) can be placed at the bottom of the trap to retain captured insects.

• Label each trap with a unique identifier, location, and deployment date.

Mass Trapping Implementation

The goal of mass trapping is to reduce the target pest population to a level where it does not cause economic damage. The success of this strategy depends on trap density, placement, and the initial pest population level.

dot

Caption: Workflow for a mass trapping program using 3-Methyleneheptanoic acid lures.

Step-by-Step Protocol:

• Pre-Deployment Monitoring: Before initiating a mass trapping program, it is essential to establish a baseline of the pest population. Deploy a low density of monitoring traps (e.g., 1 trap per 100 m²) for 1-2 weeks. This will help in identifying hotspots of infestation and in evaluating the effectiveness of the mass trapping program later.

• Trap Density: For mass trapping, a significantly higher trap density is required. While the optimal density for C. maculatus in all situations has not been definitively established, a general starting point is 1 trap per 5 to 10 square meters in enclosed storage facilities. The density may need to be adjusted based on the level of infestation and the specific environment. For other stored product pests, trap densities that maximize capture have been explored and can serve as a guideline.[11]

• Trap Placement:

  • Place traps in a grid pattern throughout the storage area to ensure even coverage.

  • Concentrate traps in areas identified as hotspots during the pre-deployment monitoring phase.

  • Place traps near potential entry points, such as doors and windows, to intercept incoming beetles.

  • Position traps on the floor or at the base of pallet racking, as C. maculatus is primarily a crawling pest within storage environments.

  • For bulk-stored legumes, probe traps can be inserted into the grain mass at various depths and locations.

  • Maintain a distance of at least 5 meters between traps to avoid interference between pheromone plumes.

• Monitoring and Maintenance:

  • Inspect traps weekly to count and remove captured beetles.

  • Record the number of beetles per trap to monitor population trends and identify new infestation hotspots.

  • Replace lures according to the manufacturer's recommendations (typically every 4-8 weeks).

  • Clean or replace traps as needed to maintain their effectiveness.

Enhancing Trap Efficacy with Synergists

While 3-Methyleneheptanoic acid is a potent attractant, the efficacy of pheromone traps can sometimes be enhanced by the addition of host plant volatiles (kairomones). For Callosobruchus chinensis, blends of host-derived volatiles have shown a synergistic effect in attracting the beetles.[12] While specific synergistic kairomones for C. maculatus are not as well-documented in the provided literature, this is a promising area for research and potential improvement of trapping systems. Experimenting with the co-location of small amounts of crushed host legumes near the pheromone traps could be explored, ensuring this does not create a new food source for the pests.

Data Interpretation and Program Evaluation

The success of a mass trapping program should be evaluated based on a reduction in the target pest population and a decrease in product damage.

Metric	Method of Measurement	Success Criterion
Trap Catch Reduction	Weekly monitoring of beetle counts per trap.	A consistent downward trend in the average number of beetles captured per trap over time.
Reduction in Product Infestation	Sampling of stored legumes and assessing the percentage of damaged seeds.	A significant reduction in the percentage of infested seeds compared to pre-treatment levels or an untreated control area.
Economic Threshold	Determined by the acceptable level of pest presence or damage for the specific commodity and market.	The pest population is maintained below the pre-defined economic threshold.

Troubleshooting

Issue	Potential Cause(s)	Recommended Action(s)
Low trap captures despite visible infestation	- Expired or improperly stored lures.- Incorrect trap placement.- High levels of dust or debris in the trap.- Lure not specific to the target pest (e.g., using for C. chinensis).	- Replace lures with fresh ones.- Re-evaluate trap placement based on beetle behavior.- Clean traps regularly.- Confirm pest identification.
Trap captures remain high over time	- High initial pest population.- Continuous influx of new pests.- Insufficient trap density.	- Increase trap density in hotspot areas.- Implement sanitation and exclusion measures to prevent new infestations.- Combine mass trapping with other IPM strategies (e.g., biological control, temperature management).
High bycatch of non-target insects	- Trap design is not selective.- Lure may have some attractiveness to other species.	- Use traps with entry hole sizes optimized for the target pest.- If bycatch is of beneficial insects, re-evaluate trap placement.

Conclusion and Future Directions

Mass trapping with 3-Methyleneheptanoic acid lures is a promising and environmentally sound method for managing Callosobruchus maculatus in stored legumes. Its effectiveness is maximized when integrated into a comprehensive IPM program that includes sanitation, monitoring, and potentially other control tactics. It is imperative to remember the species-specificity of this pheromone and to correctly identify the target pest.

Future research should focus on optimizing trap density and placement for various storage scenarios, as well as identifying and incorporating synergistic host plant volatiles to enhance the attractiveness of the lures. The development of cost-effective and long-lasting lure formulations will also contribute to the wider adoption of this sustainable pest management technology.

References

• Organic Syntheses Procedure. 3-methylheptanoic acid.
• ResearchGate. Syntheses of (R)- and (S)-3-Methylheptanoic Acids | Request PDF.
• ResearchGate. Efficacy of Two-In-One Model Traps and Sun Drying against Callosobruchus Maculatus (F.) in Mungbean | Request PDF.
• Schal Lab. Effects of Pheromone Loading, Dispenser Age, and Trap Height on Pheromone Trap Catches of the Oriental Fruit Moth in Apple Orchards.
• Sources of semiochemicals mediating host finding in Callosobruchus chinensis (Coleoptera: Bruchidae).
• 3,3-dimethylheptanoic acid - C9H18O2, density, melting point, boiling point, structural formula, synthesis.
• PrepChem.com. Synthesis of 3-methylhexanoic acid.
• PMC. Evaluating the Efficacy of Plant Extracts in Managing the Bruchid Beetle, Callosobruchus maculatus (Coleoptera: Bruchidae).
• ResearchGate. Attraction of bruchid beetles Callosobruchus chinensis (L.) (Coleoptera: Bruchidae) to host plant volatiles.
• Kashim Ibrahim Library. FABRICATION AND EVALUATION OF A PROBE TRAP FOR MONITORING COWPEA WEEVIL (Callosobruchus maculatus) INFESTING STORED COWPEA.
• Science Alert. Control of Cowpea Weevil (Callosobruchus maculatus L.) in Stored Cowpea (Vigna unguiculatus L.) Grains using Botanicals.
• MDPI. Chemical Composition and Insecticidal Activities of Essential Oils against the Pulse Beetle.
• MDPI. Control of Cowpea Weevil, Callosobruchus Maculatus (F.) (Coleoptera: Bruchidae), Using Natural Plant Products.
• World Vegetable Center. Biology, Damage and Control of Bruchid Pests of Mungbean - NS Talekar.
• How varying pest and trap densities affect Tribolium castaneum capture in pheromone traps.
• Witasek. PHEROMONES AND TRAPS.
• The Pherobase. Pheromones and Semiochemicals of Callosobruchus chinensis (Coleoptera: Bruchidae), the Azuki bean weevil.
• ResearchGate. How does one prepare 3-hydroxy-6-methylheptanoic acid starting from a structure with 5 carbon atoms?
• ResearchGate. (PDF) Efficacy of traditional practices for controlling cowpea weevil (Callosobruchus maculatus L.) in stored cowpea (Vigna unguiculata).
• ResearchGate. Callosobruchus maculatus life stages, identification, and observation.
• The Chatfield Lab. Publications.
• MDPI. Optimization of a Mass Trapping Method against the Striped Cucumber Beetle Acalymma vittatum in Organic Cucurbit Fields.
• Fixing the bridge between biologists and statisticians. Archive 2023.
• OCLC. article.

Sources

• 1. Chemical Composition and Insecticidal Activities of Essential Oils against the Pulse Beetle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. worldveg.tind.io [worldveg.tind.io]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Pheromones and Semiochemicals of Callosobruchus chinensis (Coleoptera: Bruchidae), the Azuki bean weevil [pherobase.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. witasek.com [witasek.com]
• 8. Shibboleth Authentication Request [login.stanford.idm.oclc.org]
• 9. FABRICATION AND EVALUATION OF A PROBE TRAP FOR MONITORING COWPEA WEEVIL (Callosobruchus maculatus) INFESTING STORED COWPEA [kubanni.abu.edu.ng]
• 10. researchgate.net [researchgate.net]
• 11. scilit.com [scilit.com]
• 12. researchgate.net [researchgate.net]

Application Note: Formulation of 3-Methyleneheptanoic Acid via Supramolecular Primary Ammonium Monocarboxylate (PAM) Salts for Advanced Biopesticide Delivery

Executive Summary

The cowpea weevil (Callosobruchus maculatus) is a globally destructive pest of stored legumes, responsible for severe post-harvest agricultural losses. While synthetic pesticides have traditionally been used for management, the shift toward sustainable agriculture has prioritized semiochemical biopesticides. The primary female sex pheromone of C. maculatus is 3-methyleneheptanoic acid (3-MHA) [1]. However, the field deployment of 3-MHA is severely bottlenecked by its high volatility and rapid environmental degradation.

This application note details a state-of-the-art formulation strategy utilizing crystal engineering to synthesize Primary Ammonium Monocarboxylate (PAM) supramolecular salts [2]. By complexing 3-MHA with a non-volatile primary amine, researchers can create a stable "pheromone container" that undergoes moisture-catalyzed, first-order decomposition, ensuring the sustained, controlled release of the biopesticide in storage facilities.

Mechanistic Rationale: Overcoming the Volatility Challenge

Liquid dispensers of short-chain carboxylic acids like 3-MHA suffer from "burst release" kinetics, where the active pharmaceutical ingredient (API) evaporates too rapidly to provide long-term pest trapping.

The Supramolecular Solution: Instead of relying on physical entrapment (e.g., polymer matrices or rubber septa), we utilize crystal engineering to form a PAM salt. By reacting the carboxylic acid group (–COOH) of 3-MHA with the amine group (–NH₂) of a non-volatile co-former (such as stearylamine or valine methyl ester), a stable crystalline lattice is formed via hydrogen bonding and electrostatic interactions.

Causality of Co-former Selection: The choice of a non-volatile primary amine is critical. If a low-molecular-weight amine is used, its eventual release will emit a strong, disagreeable odor that competitively masks the 3-MHA pheromone plume, repelling the target male weevils [2].

When the PAM salt is exposed to ambient environmental moisture in a grain storage facility, water molecules disrupt the ammonium-carboxylate ionic bonds. This triggers a slow, first-order kinetic release of the pure 3-MHA vapor, maintaining an optimal pheromone concentration over extended periods.

Fig 1: Workflow of PAM supramolecular salt formation and moisture-triggered pheromone release.

Quantitative Chemical Profiles

To accurately simulate the natural pheromone bouquet of C. maculatus, 3-MHA is often formulated either as a single active ingredient or in a synergistic blend with its natural isomers. Table 1 summarizes the key short-chain fatty acids identified in the female contact sex pheromone [1].

Table 1: Key Pheromone Components of Callosobruchus maculatus

Compound Name	Molecular Formula	Molecular Weight	Role in Communication	Relative Volatility
3-Methyleneheptanoic acid	C₈H₁₄O₂	142.20 g/mol	Primary Sex Attractant	High
(Z)-3-Methyl-3-heptenoic acid	C₈H₁₄O₂	142.20 g/mol	Synergistic Attractant	High
(E)-3-Methyl-3-heptenoic acid	C₈H₁₄O₂	142.20 g/mol	Synergistic Attractant	High
(Z)-3-Methyl-2-heptenoic acid	C₈H₁₄O₂	142.20 g/mol	Synergistic Attractant	High
2,6-Dimethyloctanedioic acid	C₁₀H₁₈O₄	202.25 g/mol	Short-range Contact	Low

Validated Laboratory Protocols

The following protocols represent a self-validating system: synthesis is immediately followed by spectroscopic confirmation to ensure the container is properly formed before any behavioral bioassays are conducted.

Protocol A: Synthesis of the PAM-3MHA Supramolecular Container

Objective: To complex liquid 3-MHA into a stable, solid-state PAM salt.

• Preparation: Dissolve 10 mmol of pure 3-Methyleneheptanoic acid (3-MHA) in 20 mL of anhydrous ethanol in a round-bottom flask.

• Co-former Addition: Slowly add 10 mmol of a non-volatile primary amine (e.g., Stearylamine) to the solution under continuous magnetic stirring at room temperature. Causality: An exact 1:1 equimolar ratio prevents unreacted volatile acid from causing an initial "burst release" artifact.

• Crystallization: Stir the mixture for 2 hours. Transfer the solution to a rotary evaporator and carefully remove the ethanol under reduced pressure at 35°C until a solid precipitate forms.

• Desiccation: Wash the resulting crystals with cold, non-polar solvent (e.g., hexane) to remove any unreacted trace organics, then dry in a vacuum desiccator for 24 hours.

• Self-Validation (FTIR Spectroscopy): Analyze the dried crystals using Fourier-transform infrared spectroscopy (FTIR).

  • Validation Checkpoint: The characteristic carbonyl stretch (C=O) of the free carboxylic acid at ~1700 cm⁻¹ must disappear, replaced by a carboxylate anion (COO⁻) stretch at ~1640 cm⁻¹. If the 1700 cm⁻¹ peak remains, the salt formulation is incomplete[2].

Protocol B: Release Kinetics & Stability Testing

Objective: To verify the first-order release of 3-MHA under storage conditions.

• Place 50 mg of the validated PAM-3MHA salt into a sealed headspace vial.

• Introduce a controlled humidity micro-environment (e.g., 60% Relative Humidity using a saturated salt solution in a micro-chamber).

• NMR Monitoring: Periodically sample the headspace or dissolve a fraction of the remaining salt in D₂O for ¹H-NMR analysis. Track the integration of the terminal methyl protons of 3-MHA against the stable protons of the amine co-former.

• Causality: As moisture cleaves the supramolecular bonds, the ratio of 3-MHA to the co-former in the solid phase will decrease logarithmically, confirming controlled, first-order release kinetics.

Protocol C: Behavioral Bioassay (Y-Tube Olfactometer)

Objective: To confirm the biological efficacy of the released 3-MHA against target pests.

• Apparatus Setup: Connect a glass Y-tube olfactometer to a purified, charcoal-filtered humidified airstream (flow rate: 200 mL/min).

• Treatment Loading: Place 10 mg of the PAM-3MHA salt in the treatment arm. Place an equivalent mass of pure Stearylamine (the co-former) in the control arm to ensure any attraction is strictly due to the released pheromone, not the carrier.

• Subject Introduction: Introduce a single, 48-hour-old virgin male C. maculatus at the base of the Y-tube.

• Scoring: Record the insect's choice. A choice is validated when the insect travels more than 5 cm into one of the arms and remains there for >30 seconds. Repeat for n=50 individuals, replacing the Y-tube with a clean, solvent-washed tube every 5 trials to prevent trail-following bias.

Fig 2: Y-Tube Olfactometer setup for validating the biological efficacy of the PAM-3MHA formulation.

References

• Phillips, T. W., Phillips, J. K., Webster, F. X., Tang, R., & Burkholder, W. E. (1996). "Identification of sex pheromones from cowpea weevil, Callosobruchus maculatus, and related studies with C. analis (Coleoptera: Bruchidae)." Journal of Chemical Ecology, 22(12), 2233-2249. URL:[Link]

• Bera, S., et al. (2022). "Designing Supramolecular Pheromone Containers by Crystal Engineering for Replacing Pesticides." Engineered Science, 20, 125-133. URL:[Link]

Preparation of 3-Methyleneheptanoic acid standard solutions for chromatography

Application Note: Preparation and Chromatographic Analysis of 3-Methyleneheptanoic Acid Standard Solutions

Introduction and Analytical Context

3-Methyleneheptanoic acid (C₈H₁₄O₂) is an unsaturated, short-chain carboxylic acid widely recognized as a critical semiochemical and sex pheromone component of the cowpea weevil (Callosobruchus maculatus), a major agricultural pest[1][2]. In agricultural chemistry and drug development, the precise quantification of this volatile fatty acid is essential for developing biopesticides, monitoring trap efficacy, and conducting metabolic profiling[2][3].

However, the direct chromatographic analysis of low-molecular-weight carboxylic acids presents significant challenges. The highly polar carboxyl (-COOH) group tends to form hydrogen bonds with active sites on gas chromatography (GC) columns, leading to severe peak tailing and irreversible adsorption[4]. Furthermore, the lack of a strong chromophore makes direct ultraviolet (UV) or fluorescence detection in high-performance liquid chromatography (HPLC) nearly impossible without prior chemical modification[5][6].

This application note provides a self-validating, step-by-step protocol for preparing 3-methyleneheptanoic acid standard solutions, detailing the causality behind solvent selection, internal standardization, and derivatization workflows required for robust GC-MS and HPLC-UV analyses.

Physicochemical Properties

Understanding the physical properties of the analyte dictates the handling and storage conditions of the standard solutions.

Table 1: Physicochemical Properties of 3-Methyleneheptanoic Acid [7][8]

Property	Value	Analytical Implication
IUPAC Name	3-Methyleneheptanoic acid	Target for esterification/silylation.
Molecular Formula	C₈H₁₄O₂	Requires organic solvents for optimal solubility.
Molecular Weight	142.20 g/mol	Highly volatile; requires sealed vials and cold storage.
CAS Number	84817-84-5	Unique identifier for standard procurement.

| Storage Temperature | 2–8 °C (Sealed, dry) | Prevents volatilization and oxidative degradation. |

Experimental Workflow and Logic

The reliability of any chromatographic method hinges on the integrity of its standard solutions. The workflow below outlines the critical path from pure standard to instrument-ready sample.

Caption: Workflow for 3-methyleneheptanoic acid standard preparation and chromatographic analysis.

Preparation of Standard Solutions

Solvent Selection (Causality)

For GC analysis, aprotic, non-polar to moderately polar solvents like hexane, acetone, or dimethylformamide (DMF) are preferred to ensure compatibility with silylation reagents (which degrade in the presence of water or alcohols)[4]. For LC analysis, LC-MS grade acetonitrile is optimal as it is fully miscible with aqueous buffers and compatible with UV-labeling reagents[5].

Step-by-Step Protocol: Stock and Working Solutions

Note: All glassware must be silanized to prevent the adsorption of carboxylic acids onto glass surfaces.

• Stock Solution (1.0 mg/mL):

  • Accurately weigh 10.0 mg of 3-methyleneheptanoic acid standard using a microbalance.

  • Transfer quantitatively to a 10 mL Class A volumetric flask.

  • Dissolve and make up to the mark with the chosen solvent (e.g., anhydrous acetone for GC, acetonitrile for LC)[4][5].

  • Vortex for 30 seconds to ensure complete homogenization.

  • Storage: Aliquot into amber glass vials with PTFE-lined caps and store at -20 °C to prevent degradation.

• Internal Standard (IS) Solution:

  • Prepare a 10 µg/mL solution of an appropriate internal standard. For mass spectrometry, a stable isotope-labeled carboxylic acid (e.g., Ketoprofen-d5 or a deuterated aliphatic acid) is strongly recommended to correct for matrix effects and derivatization variability[9]. For routine GC-FID, n-tridecane or nonanoic acid can be utilized[4].

• Working Standard Solutions:

  • Perform serial dilutions of the stock solution using the primary solvent to create a calibration curve.

  • Suggested concentration range: 0.1, 0.5, 1.0, 5.0, 10.0, and 50.0 µg/mL[9].

  • Add a fixed volume (e.g., 10 µL) of the IS solution to each working standard vial prior to derivatization.

Derivatization Protocols

To achieve high sensitivity and symmetrical peak shapes, the carboxylic acid must be derivatized. We provide two validated pathways depending on the available instrumentation.

GC-MS Pathway: Silylation using BSTFA

Mechanism: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the acidic proton of the carboxyl group with a trimethylsilyl (TMS) group, drastically increasing volatility and eliminating hydrogen-bonding-induced peak tailing[4].

Protocol:

• Transfer 100 µL of each working standard solution into a 1.5 mL glass GC autosampler vial containing a glass insert.

• Evaporate the solvent to dryness under a gentle stream of ultra-pure nitrogen.

• Add 50 µL of anhydrous DMF (solvent) and 30 µL of BSTFA[4].

• Seal the vial tightly with a PTFE-lined crimp cap.

• Heat the reaction mixture in a dry block at 60 °C for 20 minutes to drive the silylation to completion[4].

• Cool to room temperature and inject 1 µL directly into the GC-MS.

HPLC-UV Pathway: Esterification using 4-Bromomethylbiphenyl (4-BMB)

Mechanism: Because 3-methyleneheptanoic acid lacks a strong UV chromophore, it is reacted with 4-BMB. The reaction is facilitated by a phase-transfer catalyst (18-crown-6) and a base (K₂CO₃), yielding a highly UV-active 4-biphenylmethyl ester[5][6].

Protocol:

• Transfer 100 µL of the working standard into a reaction vial and dry under nitrogen.

• Add 200 µL of a 5 mg/mL solution of 4-BMB in acetonitrile[5].

• Add ~10 mg of anhydrous potassium carbonate (K₂CO₃) and ~1 mg of 18-crown-6 ether[5].

• Seal and vortex for 30 seconds.

• Incubate in a heating block at 75 °C for 60 minutes with occasional agitation[5].

• Cool to room temperature and centrifuge at 2,000 x g for 5 minutes to pellet the K₂CO₃[5].

• Transfer the clear supernatant to an HPLC vial. Inject 5 µL into the HPLC system (Detection: UV at 254 nm).

System Validation and Quality Control

A self-validating protocol must include internal checks to ensure data trustworthiness:

• Reagent Blanks: Run a blank containing only the solvent, IS, and derivatization reagents to rule out artifact peaks (e.g., unreacted BSTFA or 4-BMB byproducts)[9].

• Derivatization Efficiency: Monitor the ratio of the derivatized analyte to the internal standard over time. A stable ratio indicates complete reaction. Incomplete derivatization often manifests as split peaks or a massive, asymmetric peak at the retention time of the underivatized acid[4].

• Linearity: The calibration curve (Analyte Area/IS Area vs. Analyte Concentration) must yield an R² ≥ 0.995 across the working range.

References

• Mendeley. "Biopesticides: Alternatives for management of Callosobruchus maculatus". Mendeley. Available at:[Link]

• The Pherobase. "Semiochemical compound: 3-Methyleneheptanoic acid | C8H14O2". The Pherobase. Available at: [Link]

• ResearchGate. "Biopesticides: Alternatives for management of Callosobruchus maculatus". ResearchGate. Available at:[Link]

• SciSpace. "Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis". SciSpace. Available at: [Link]

• Google Patents. "US20050070023A1 - Method of analysis of carboxylic acid by mass spectrometry". Google Patents.

• National Institutes of Health (PMC). "Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples". PMC. Available at: [Link]

• National Plant Protection Organization Nepal. "Detection Survey Protocol for Cowpea weevil, Callosobruchus maculatus (Fabricius) in Nepal". NPPO Nepal. Available at:[Link]

Sources

• 1. Biopesticides: Alternatives for m... preview & related info | Mendeley [mendeley.com]
• 2. researchgate.net [researchgate.net]
• 3. npponepal.gov.np [npponepal.gov.np]
• 4. scispace.com [scispace.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Semiochemical compound: 3-Methyleneheptanoic acid | C8H14O2 [pherobase.com]
• 8. 84817-84-5|3-Methyleneheptanoic acid|BLD Pharm [bldpharm.com]
• 9. US20050070023A1 - Method of analysis of carboxylic acid by mass spectrometry - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 3-Methyleneheptanoic Acid Synthesis

Welcome to the Advanced Synthesis Support Center. As Application Scientists, we frequently encounter researchers struggling with low yields during the synthesis of 3-Methyleneheptanoic acid —a critical building block for asymmetric hydrogenation and the development of chiral active pharmaceutical ingredients (APIs)[1].

If your synthetic route relies on the traditional Wittig olefination of a β -keto ester, you are likely experiencing stalled reactions and poor mass recovery. This guide provides a root-cause analysis of these failures and offers field-validated, self-correcting protocols to get your synthesis back on track.

Part 1: Quantitative Route Comparison

Before troubleshooting, it is crucial to benchmark your current synthetic strategy against alternative methodologies. The table below summarizes the expected performance of three distinct pathways for synthesizing 3-Methyleneheptanoic acid.

Synthetic Route	Key Reagents	Typical Yield	Primary Bottleneck / Issue	Scalability
Route A: Wittig Olefination	Ph₃P=CH₂, THF	< 20%	Severe enolization; recovered starting material[2].	Poor
Route B: Tebbe Olefination	Cp₂TiCH₂AlClMe₂, Toluene	65 - 75%	Difficult filtration of gelatinous titanium/aluminum salts.	Moderate
Route C: Diketene Ring-Opening	n-PrMgBr, CuI, THF	80 - 85%	Exothermic reaction requires strict temperature control[1].	Excellent

Part 2: Diagnostic FAQs & Causality Analysis

Q1: Why does my Wittig methylenation of ethyl 3-oxoheptanoate stall at <20% conversion, even with a large excess of ylide? The Causality: The failure is rooted in acid-base chemistry, not nucleophilicity. Ethyl 3-oxoheptanoate is a β -keto ester with highly acidic α -protons situated between the ketone and ester carbonyls (pKa ~11). The standard Wittig reagent, methylenetriphenylphosphorane, is strongly basic. Instead of undergoing the desired nucleophilic addition to the ketone to form an oxaphosphetane intermediate, the ylide acts as a base, abstracting the α -proton[2]. This generates a highly stable enolate. During your aqueous workup, the enolate simply reprotonates, returning unreacted starting material.

Q2: If the Wittig reaction is unviable, how can I successfully methylenate the β -keto ester? The Causality: You must decouple nucleophilicity from basicity. The Tebbe reagent or Lombardo's reagent generates a titanium carbene intermediate. This species is highly nucleophilic toward carbonyls but exhibits significantly lower basicity than phosphorus ylides, allowing it to methylate the ketone without triggering enolization.

Q3: Is there a more scalable, atom-economical route that avoids transition metal methylenating agents entirely? The Causality: Yes. The most efficient route bypasses the problematic β -keto ester entirely via the Diketene Ring-Opening pathway[1]. By reacting commercially available 4-methyleneoxetan-2-one (diketene) with n-propylmagnesium bromide in the presence of a copper(I) catalyst, the organocuprate undergoes a regioselective S_N2' attack at the terminal methylene carbon. This triggers a cascade that opens the strained lactone ring, directly yielding 3-methyleneheptanoic acid in a single, high-yielding step.

Part 3: Visual Workflows

Reaction pathways for 3-Methyleneheptanoic acid: Wittig vs. Tebbe and Grignard ring-opening routes.

Troubleshooting decision tree for resolving low-yielding methylenation in acidic substrates.

Part 4: Validated Experimental Protocols

Protocol A: Cu-Catalyzed Diketene Ring-Opening (Recommended for Scale-Up)

This protocol utilizes the 4-carbon core of diketene and appends a 3-carbon tail via a Grignard reagent to yield the 7-carbon target[1].

• Cuprate Formation: In an oven-dried flask under argon, suspend CuI (0.1 equiv) in anhydrous THF (0.5 M). Cool the suspension to -20 °C. Add n-propylmagnesium bromide (1.2 equiv, 2.0 M in THF) dropwise.

  • Causality Check: The mixture will turn dark, indicating the formation of the softer organocuprate species. This is critical; omitting CuI will result in direct attack at the acyl carbon, yielding heptane-2,4-dione byproducts instead of the desired acid.

• Ring-Opening: Add commercially available 4-methyleneoxetan-2-one (diketene, 1.0 equiv) dropwise over 30 minutes, maintaining the internal temperature below -15 °C.

• Self-Validating IPC (In-Process Control): After 2 hours, quench an aliquot in 1M HCl and extract with EtOAc. Spot on a TLC plate and stain with KMnO₄. The disappearance of the UV-active diketene spot and the appearance of a strong, fast-oxidizing KMnO₄ spot (terminal alkene) validates complete conversion.

• Workup: Quench the bulk reaction carefully with 1M HCl to pH 2. Extract with EtOAc (3x). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify via distillation or crystallization to yield 3-Methyleneheptanoic acid.

Protocol B: Tebbe Olefination & Hydrolysis (Alternative Route)

Use this if you are locked into the β -keto ester starting material.

• Methylenation: Dissolve ethyl 3-oxoheptanoate (1.0 equiv) in anhydrous THF under argon. Cool to -40 °C. Add Tebbe reagent (0.5 M in toluene, 1.2 equiv) dropwise. Allow the reaction to warm to room temperature over 2 hours.

• Fieser-Style Quench (Critical Step): Dilute the mixture with diethyl ether and cool to -10 °C. Do not quench with pure water. Slowly add 0.1 M NaOH dropwise (approx. 2 mL per mmol of Tebbe reagent) until gas evolution ceases.

  • Causality Check: The Tebbe reagent leaves behind complex titanium and aluminum byproducts. A standard water quench creates an unfilterable gelatinous emulsion. The NaOH quench forces the metals to precipitate as a granular, easily filterable crystalline solid.

• Filtration: Filter the mixture through a pad of Celite, washing thoroughly with ether. Concentrate the filtrate to yield ethyl 3-methyleneheptanoate.

• Hydrolysis: Dissolve the ester in a 3:1:1 mixture of THF/MeOH/H₂O. Add LiOH·H₂O (3.0 equiv) and stir at room temperature for 12 hours. Acidify with 1M HCl, extract with EtOAc, and concentrate to yield the final 3-Methyleneheptanoic acid.

References

• Al-Ghamdi, S. N., et al. (2024). Reactivity and Stability of (Hetero)Benzylic Alkenes via the Wittig Olefination Reaction. Molecules, 29(2), 531. Available at:[Link]

• Yang, S., Che, W., Wu, H.-L., Zhu, S.-F., & Zhou, Q.-L. (2017). Neutral iridium catalysts with chiral phosphine-carboxy ligands for asymmetric hydrogenation of unsaturated carboxylic acids. Chemical Science, 8(3), 1977-1980. Available at:[Link]

Sources

• 1. Neutral iridium catalysts with chiral phosphine-carboxy ligands for asymmetric hydrogenation of unsaturated carboxylic acids - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Reactivity and Stability of (Hetero)Benzylic Alkenes via the Wittig Olefination Reaction | MDPI [mdpi.com]

Preventing degradation and oxidation of 3-Methyleneheptanoic acid during storage

Welcome to the technical support center for 3-Methyleneheptanoic acid. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound during storage. Here, you will find in-depth troubleshooting guides, frequently asked questions, and detailed protocols to prevent degradation and oxidation.

Introduction: The Challenge of Storing 3-Methyleneheptanoic Acid

3-Methyleneheptanoic acid is an unsaturated carboxylic acid. Its chemical structure, featuring a terminal double bond and a carboxylic acid functional group, makes it susceptible to degradation through several pathways, primarily oxidation and polymerization. Understanding these vulnerabilities is the first step toward effective preservation. The primary degradation pathway of concern is autoxidation, a free-radical chain reaction initiated by factors like light, heat, and the presence of oxygen. This process can lead to the formation of hydroperoxides, which can further decompose into a variety of byproducts, compromising the purity and activity of the compound.

Troubleshooting Guide: Diagnosing Storage Issues

If you suspect that your sample of 3-Methyleneheptanoic acid has degraded, this troubleshooting guide will help you identify the potential cause and find a solution.

Visual Troubleshooting Flowchart

The following flowchart provides a step-by-step guide to diagnosing common storage problems.

Caption: Troubleshooting flowchart for diagnosing degradation of 3-Methyleneheptanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of 3-Methyleneheptanoic acid degradation?

A1: Visual cues can be the first indicator of degradation. These include a change in color from colorless to yellow, an increase in viscosity, or the formation of solid precipitates. Analytically, a decrease in purity as measured by HPLC or GC-MS, and the appearance of new, unidentified peaks are clear signs of degradation.

Q2: What is the optimal storage temperature for 3-Methyleneheptanoic acid?

A2: For long-term storage, it is recommended to store 3-Methyleneheptanoic acid at or below -20°C. For short-term storage, refrigeration at 2-8°C is acceptable. Storing at low temperatures significantly reduces the rate of autoxidation and potential polymerization.

Q3: Is an inert atmosphere necessary for storing this compound?

A3: Yes, an inert atmosphere is highly recommended. The double bond in 3-Methyleneheptanoic acid is susceptible to oxidation by atmospheric oxygen.[1] Blanketing the sample with an inert gas such as argon or nitrogen will displace oxygen and minimize oxidative degradation.

Q4: Can I use antioxidants to prolong the shelf life of 3-Methyleneheptanoic acid?

A4: Yes, the addition of a radical scavenger antioxidant can be effective. Butylated hydroxytoluene (BHT) at a low concentration (e.g., 100-200 ppm) can inhibit the free-radical chain reactions of autoxidation. However, ensure that the chosen antioxidant does not interfere with your downstream applications.

Q5: How should I handle 3-Methyleneheptanoic acid to prevent degradation?

A5: Handle the compound in a well-ventilated area, away from direct sunlight and sources of heat. Use clean, dry glassware and equipment. When aliquoting, do so quickly and re-blanket the headspace of the stock container with inert gas before re-sealing.

Q6: My 3-Methyleneheptanoic acid is stored as a solution. What solvent should I use?

A6: If you need to store it in solution, use a high-purity, peroxide-free aprotic solvent. It is crucial to ensure the solvent is dry and deoxygenated before use. Solvents should be tested for peroxides, especially if they have been opened previously.

Recommended Storage Protocols

To ensure the long-term stability of 3-Methyleneheptanoic acid, adhere to the following protocols.

Materials

• 3-Methyleneheptanoic acid

• High-purity, dry, and deoxygenated aprotic solvent (if preparing a solution)

• Amber glass vials with PTFE-lined caps

• Inert gas (Argon or Nitrogen) with a regulator and delivery system

• Antioxidant (e.g., BHT), optional

• Freezer (-20°C or colder) or refrigerator (2-8°C)

Step-by-Step Protocol for Storing Neat 3-Methyleneheptanoic Acid

• Preparation of Vials: Use clean, dry amber glass vials with PTFE-lined caps to protect the compound from light.

• Aliquoting: If you have a large batch, it is best to aliquot it into smaller, single-use vials. This minimizes the number of times the main stock is exposed to the atmosphere.

• Inert Gas Purging: Before sealing the vial, purge the headspace with a gentle stream of inert gas (argon or nitrogen) for 30-60 seconds. This will displace any oxygen.

• Sealing: Immediately after purging, securely seal the vial with the PTFE-lined cap.

• Storage: Place the sealed vial in a freezer at -20°C or colder for long-term storage. For short-term storage (up to a few weeks), refrigeration at 2-8°C is sufficient.

• Labeling: Clearly label the vial with the compound name, concentration (if in solution), date of storage, and any added stabilizers.

Summary of Recommended Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	-20°C or below (long-term) 2-8°C (short-term)	Reduces the rate of chemical reactions, including oxidation and polymerization.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation by displacing atmospheric oxygen.
Light Exposure	Minimize (use amber vials)	Light can initiate free-radical chain reactions leading to autoxidation.
Container	Glass with PTFE-lined cap	Inert material that prevents leaching and provides a good seal.
Additives	Antioxidant (e.g., BHT, 100-200 ppm)	Inhibits the propagation of free-radical autoxidation.[2]

Monitoring and Quantification of 3-Methyleneheptanoic Acid

Regularly assessing the purity of your stored 3-Methyleneheptanoic acid is crucial. The following are outlines of analytical methods for its quantification.

HPLC-UV Method for Purity Assessment

High-Performance Liquid Chromatography with UV detection is a suitable method for monitoring the purity of 3-Methyleneheptanoic acid.

• Column: A C18 reversed-phase column is typically effective.

• Mobile Phase: A gradient of acidified water (e.g., with 0.1% formic or phosphoric acid) and an organic solvent like acetonitrile or methanol. The acidic mobile phase suppresses the ionization of the carboxylic acid, leading to better retention and peak shape.[3]

• Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for the carboxylic acid functional group.

• Sample Preparation: Dilute a small aliquot of the sample in the mobile phase to an appropriate concentration.

GC-MS for Detection of Volatile Degradation Products

Gas Chromatography-Mass Spectrometry is a powerful technique for identifying and quantifying volatile and semi-volatile degradation products. Due to the polarity of carboxylic acids, derivatization is often required to improve chromatographic performance.[4][5][6][7]

• Derivatization: Esterification of the carboxylic acid to a less polar derivative is a common approach. Reagents like isobutyl chloroformate/isobutanol or benzyl chloroformate can be used.[4][5]

• Column: A mid-polarity capillary column is generally suitable for separating the derivatized fatty acids.

• Injection: Use an appropriate injection technique, such as split or splitless, depending on the concentration of the sample.

• Mass Spectrometry: The mass spectrometer can be operated in full scan mode to identify unknown degradation products or in selected ion monitoring (SIM) mode for targeted quantification of 3-Methyleneheptanoic acid and known degradation products.

The Science Behind Degradation: A Deeper Look

The primary mechanism of degradation for 3-Methyleneheptanoic acid is autoxidation. This process is a free-radical chain reaction consisting of three main stages:

• Initiation: This step involves the formation of a free radical from the 3-Methyleneheptanoic acid molecule. This can be triggered by initiators such as light, heat, or the presence of trace metal ions. The hydrogen atoms on the carbon adjacent to the double bond (the allylic position) are particularly susceptible to abstraction.

• Propagation: The initial radical reacts with molecular oxygen to form a peroxy radical. This peroxy radical can then abstract a hydrogen atom from another 3-Methyleneheptanoic acid molecule, forming a hydroperoxide and a new free radical. This new radical continues the chain reaction.

• Termination: The chain reaction is terminated when two radical species react with each other to form a stable, non-radical product.

The hydroperoxides formed during propagation are unstable and can decompose to form a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain carboxylic acids, which can further alter the properties of the sample.

Degradation Pathway Diagram

Caption: Simplified autoxidation pathway for unsaturated fatty acids.

By understanding these mechanisms, the rationale behind the recommended storage and handling procedures becomes clear. Each step is designed to interfere with one or more stages of the degradation process, thereby preserving the integrity of your valuable research material.

References

• JoVE. Radical Autoxidation. JoVE, 2023. [Link]

• Agilent Technologies. GC/MS Detection of Short Chain Fatty Acids from Mammalian Feces Using Automated Sample Preparation in Aqueous Solution. Agilent Technologies, 2021. [Link]

• Wang, Y., et al. A sensitive method for the quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC-MS. Analyst, 2020. [Link]

• Zheng, X., et al. An in situ extraction and derivatization method for rapid analysis of short-chain fatty acids in rat fecal samples by gas chromatography tandem mass spectrometry. RSC Advances, 2019. [Link]

• Request PDF. A sensitive method for quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC–MS. ResearchGate, 2020. [Link]

• Wikipedia. Autoxidation. Wikipedia, N.D. [Link]

• Request PDF. Syntheses of (R)- and (S)-3-Methylheptanoic Acids. ResearchGate, N.D. [Link]

• Han, J., & Liu, Y. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PMC, 2013. [Link]

• Giampieri, F., et al. A novel HPLC-ESI-Q-ToF approach for the determination of fatty acids and acylglycerols in food. Journal of Food Composition and Analysis, 2016. [Link]

• National Institute for Environmental Studies Japan. III Analytical Methods. National Institute for Environmental Studies Japan, N.D. [Link]

• Vékey, K., et al. An HPLC−MS Approach for Analysis of Very Long Chain Fatty Acids and Other Apolar Compounds on Octadecyl-Silica Phase Using Partly Miscible Solvents. Analytical Chemistry, 2004. [Link]

• Batna, A., & Cillard, J. High performance liquid chromatography of fatty acids as naphthacyl derivatives. Analusis, 1994. [Link]

• Kim, H., et al. Development of HPLC-UV Method for Detection and Quantification of Eight Organic Acids in Animal Feed. Semantic Scholar, 2017. [Link]

• Sac State Scholars. Analysis of fatty acids using high-performance liquid chromatography with charged aerosol detection. Sac State Scholars, N.D. [Link]

• PubChem. 3-methylene-heptanoic acid. PubChem, N.D. [Link]

• The Pherobase. Semiochemical compound: 3-Methyleneheptanoic acid. The Pherobase, 2025. [Link]

• PubChem. 3-Methylhexanoic acid. PubChem, N.D. [Link]

• Kılıç, T., et al. An HPLC/CAD method for determination of fatty acids in metered dose inhalation products. ACG Publications, 2025. [Link]

• Agilent Technologies. Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC. Agilent Technologies, 2013. [Link]

• MDPI. Comparison of Analytical Methods for Determining Methylesterification and Acetylation of Pectin. MDPI, 2021. [Link]

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• 5. A sensitive method for the quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC-MS - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. An in situ extraction and derivatization method for rapid analysis of short-chain fatty acids in rat fecal samples by gas chromatography tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Isomer Interference in 3-Methyleneheptanoic Acid Quantification

Welcome to the Technical Support and Troubleshooting Portal. This guide is designed for analytical chemists, entomologists, and drug development professionals facing chromatographic and mass spectrometric challenges when quantifying 3-methyleneheptanoic acid.

The Core Analytical Challenge

Quantifying 3-methyleneheptanoic acid—a critical semiochemical and contact sex pheromone component of the cowpea weevil (Callosobruchus maculatus)—presents a notoriously difficult isomer interference challenge[1]. In biological extracts, this compound co-occurs with four other structurally similar 8-carbon volatile fatty acids: (Z)-3-methyl-3-heptenoic acid, (E)-3-methyl-3-heptenoic acid, (Z)-3-methyl-2-heptenoic acid, and (E)-3-methyl-2-heptenoic acid[2].

Because all five compounds are isomers with the exact same molecular formula ( C8​H14​O2​ ) and a molecular weight of 142.2 g/mol , they exhibit severe chromatographic co-elution and nearly identical mass spectrometric fragmentation patterns[1]. This guide provides field-proven troubleshooting strategies and self-validating protocols to achieve baseline resolution and accurate quantification.

Diagnostic FAQs & Troubleshooting Guides

Q1: Why am I seeing a single broad peak or overlapping peaks at m/z 142 instead of distinct isomers? A1: This is a classic symptom of stationary phase mismatch combined with analyte hydrogen bonding. Non-polar columns (e.g., 5% phenyl/95% dimethylpolysiloxane) separate analytes primarily by boiling point. Because these five isomers share identical carbon skeletons and functional groups, their dispersive forces are virtually indistinguishable, leading to co-elution[1]. Furthermore, free carboxylic acids dimerize in the gas phase and interact with active silanol groups in the GC inlet, causing severe peak tailing that masks any slight separation. Causality & Fix: You must switch to a polar polyethylene glycol (PEG) column (e.g., DB-WAX or FFAP) which separates based on dipole-dipole interactions with the double bonds. To completely eliminate tailing, derivatize the free acids to fatty acid methyl esters (FAMEs) prior to injection.

Q2: How do I distinguish 3-methyleneheptanoic acid from the α,β-unsaturated isomers using mass spectrometry alone? A2: While the electron ionization (EI) mass spectra of these isomers are highly similar, you can differentiate them by analyzing specific fragmentation pathways driven by double-bond position. The α,β-unsaturated isomers ((Z)/(E)-3-methyl-2-heptenoic acids) undergo resonance-stabilized fragmentation, often yielding a dominant base peak related to the conjugated system. In contrast, 3-methyleneheptanoic acid contains a terminal double bond and undergoes distinct allylic cleavage. When derivatized to methyl esters (MW 156), look for shifts in the McLafferty rearrangement ions[1].

Q3: Is LC-MS/MS a viable alternative to GC-MS for quantifying these isomers? A3: Standard reversed-phase LC-MS/MS is generally not recommended for this specific isomer suite. Because they are structural isomers, they produce identical precursor ions ([M-H]⁻ at m/z 141) and highly similar product ions in collision-induced dissociation (CID). Without the high theoretical plate count of capillary GC, LC struggles to resolve the geometric (E/Z) isomers. If LC-MS/MS must be used, you must employ chemical derivatization (e.g., with 3-nitrophenylhydrazine) to enhance ionization and use a specialized chiral or PFP (pentafluorophenyl) column to induce shape-selective separation.

Visual Diagnostic Workflows

Analytical decision tree for resolving 3-methyleneheptanoic acid from its C8H14O2 isomers.

Workflow for the derivatization and GC-MS quantification of 3-methyleneheptanoic acid.

Step-by-Step Experimental Protocols

Protocol 1: Self-Validating Derivatization to Methyl Esters (FAMEs)

Causality: Converting the carboxylic acid to a methyl ester removes the hydrogen-bond donor, preventing dimerization and silanol interactions. This narrows the peak width, which is mathematically required to achieve baseline resolution ( Rs​>1.5 ) for closely eluting isomers[3].

• Extraction: Extract the biological sample (e.g., pheromone gland) into 100 µL of high-purity, anhydrous hexane.

• Reagent Addition: Add 10 µL of methanol (acts as a required proton-transfer catalyst) followed by 5 µL of 2.0 M TMS-diazomethane in diethyl ether.

• Reaction & Self-Validation: Vortex gently and incubate at room temperature for 30 minutes. Validation Check: The yellow color of the reagent must persist throughout the incubation, indicating a molar excess of TMS-diazomethane. If it turns clear, add another 5 µL.

• Quenching: Add 1 µL of glacial acetic acid to quench the unreacted TMS-diazomethane (the solution will immediately turn colorless).

• Concentration: Gently concentrate under a stream of high-purity nitrogen to 50 µL prior to GC-MS injection.

Protocol 2: GC-MS Analysis Workflow

Causality: A polar PEG phase interacts differentially with the polarizability of the terminal methylene group versus the internal double bonds, resolving the isomers that non-polar phases cannot[1].

• Column Selection: Install a polar capillary column (e.g., DB-WAX or HP-FFAP, 30 m × 0.25 mm ID, 0.25 µm film thickness).

• Inlet Conditions: Set the splitless injector to 250°C. Inject 1 µL of the derivatized sample.

• Oven Programming: Set initial temperature to 60°C (hold 1 min), ramp at 5°C/min to 150°C, then ramp at 20°C/min to 240°C (hold 5 min).

• MS Parameters: Operate in EI mode at 70 eV. Set the scan range from m/z 40 to 200. Extract ion chromatograms (EIC) at m/z 156 (molecular ion of the methyl ester).

Quantitative Data Summaries

Table 1: Physicochemical and Chromatographic Properties of C8​H14​O2​ Isomers

Isomer	Double Bond Position	MW (Free Acid)	MW (Methyl Ester)	Relative Retention Order (PEG Column)
3-Methyleneheptanoic acid	Terminal (C3)	142.2 g/mol	156.2 g/mol	1
(Z)-3-Methyl-3-heptenoic acid	Internal (C3-C4)	142.2 g/mol	156.2 g/mol	2
(E)-3-Methyl-3-heptenoic acid	Internal (C3-C4)	142.2 g/mol	156.2 g/mol	3
(Z)-3-Methyl-2-heptenoic acid	Internal (C2-C3, α,β )	142.2 g/mol	156.2 g/mol	4
(E)-3-Methyl-2-heptenoic acid	Internal (C2-C3, α,β )	142.2 g/mol	156.2 g/mol	5

Table 2: Diagnostic MS Fragmentation Patterns (Methyl Esters)

Target Analyte	Dominant Cleavage Mechanism	Key Diagnostic Ions (m/z)
3-Methyleneheptanoic acid FAME	Allylic cleavage	156 (M⁺), 125, 83
3-Methyl-2-heptenoic acid FAMEs	Resonance-stabilized / McLafferty	156 (M⁺), 125, 97 (Base peak)
3-Methyl-3-heptenoic acid FAMEs	Alkyl loss / Isomerization	156 (M⁺), 125, 113

References

• Title: (PDF) Identification of sex pheromones from cowpea weevil, Callosobruchus maculatus, and related studies with C. analis (Coleoptera: Bruchidae)
• Title: Antennal transcriptome analysis of chemosensory genes in the cowpea beetle, Callosobruchus maculatus (F.)
• Title: PHEROMONES FOR THE MANAGEMENT OF INSECT PESTS OF STORED PRODUCTS: A REVIEW Source: CABI Digital Library URL

Sources

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• 2. Antennal transcriptome analysis of chemosensory genes in the cowpea beetle, Callosobruchus maculatus (F.) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]

Reference Data & Comparative Studies

The Subtle Symphony of Scent: A Comparative Guide to Synergistic Effects in Multi-Component Pheromone Blends, Featuring 3-Methyleneheptanoic Acid

For researchers and professionals in drug development and chemical ecology, understanding the nuances of pheromonal communication is paramount for developing effective and targeted pest management strategies. While single-component pheromones have seen success, the intricate world of insect communication often relies on complex, multi-component blends where the whole is greater than the sum of its parts. This guide delves into the critical concept of synergy in pheromone blends, with a specific focus on the role of 3-Methyleneheptanoic acid, and provides a comparative framework for its analysis.

Initially, it is crucial to address a common point of discussion in pheromone research: the composition of the sweetpotato weevil (Cylas formicarius) sex pheromone. Extensive research has identified the primary, and highly effective, female-produced sex pheromone as (Z)-3-dodecen-1-ol (E)-2-butenoate[1][2][3][4]. While host plant volatiles can enhance attraction, the core pheromone communication for mating in this species appears to be dominated by this single compound.

In contrast, the cowpea weevil (Callosobruchus maculatus) utilizes a multi-component pheromone blend where synergistic interactions are more evident, and where 3-Methyleneheptanoic acid has been identified as a key component[5]. This guide will, therefore, use the cowpea weevil as a primary model to explore the synergistic effects of 3-Methyleneheptanoic acid and provide a template for comparative analysis with other systems.

The Power of the Blend: Understanding Pheromone Synergy

In the context of chemical ecology, synergy occurs when the behavioral or physiological response to a mixture of compounds is significantly greater than the sum of the responses to the individual components. This phenomenon is a cornerstone of the evolution of complex chemical signals in insects, providing greater species-specificity and resistance to signal jamming.

For the cowpea weevil, the female-produced sex pheromone is a blend that includes 3-Methyleneheptanoic acid. The presence of this and other minor components alongside the primary attractant can dramatically increase the attraction of males, leading to more effective mate location and courtship behaviors.

Evaluating Synergy: Experimental Design and Protocols

To rigorously assess the synergistic effects of 3-Methyleneheptanoic acid in a pheromone blend, a multi-tiered experimental approach is necessary, integrating chemical analysis, electrophysiology, and behavioral bioassays.

Pheromone Collection and Analysis

The first step is the accurate collection and identification of the complete pheromone blend from the target insect. This is typically achieved through techniques like solvent extraction of pheromone glands or aeration (volatile collection) of calling individuals[6]. The collected extracts are then analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify each component.

Experimental Protocol: Aeration (Volatile Collection)

• Insect Preparation: Place a cohort of virgin female cowpea weevils of a specific age and reproductive status in a clean, aerated glass chamber.

• Airflow System: Draw purified, charcoal-filtered air through the chamber at a controlled flow rate (e.g., 100-500 mL/min).

• Adsorbent Trap: Pass the effluent air through a trap containing a porous adsorbent material (e.g., Porapak Q or Tenax®) to capture the volatile organic compounds (VOCs).

• Collection Period: Continue the aeration for a duration corresponding to the insect's natural pheromone-releasing period.

• Elution: After collection, elute the trapped pheromones from the adsorbent by passing a small volume of a suitable solvent (e.g., hexane) through the trap.

• Analysis: Concentrate the eluate under a gentle stream of nitrogen and analyze by GC-MS.

Behavioral Bioassays: The Olfactometer

The cornerstone of demonstrating synergy is the behavioral bioassay. A common and effective apparatus is the olfactometer, which allows for the quantification of an insect's preference for different odor sources. A Y-tube or four-arm olfactometer can be used to present a choice between different synthetic blends and control arms.

• Apparatus Setup: A four-arm olfactometer is connected to a purified and humidified air source, with the airflow split equally into the four arms, creating distinct odor fields that converge in a central chamber.

• Odor Preparation: Prepare synthetic solutions of the individual pheromone components and various blend ratios in a suitable solvent (e.g., hexane). Apply a known quantity of each solution to a filter paper. A control arm will contain filter paper treated with solvent only.

• Insect Preparation: Use male cowpea weevils of a specific age and mating status. They may be briefly anesthetized for introduction into the olfactometer.

• Bioassay Procedure: Introduce a single male weevil into the central chamber. Track its movement for a defined period (e.g., 10-15 minutes), recording the time spent in each odor field and the first choice.

Comparative Data Analysis: Quantifying Synergy

To demonstrate a synergistic effect, the behavioral response to the complete blend must be statistically greater than the sum of the responses to the individual components. The following table provides a hypothetical data structure for a comparative analysis.

Treatment	Number of Responding Males (n=50)	Mean Time in Odor Field (seconds ± SE)
Control (Solvent)	5	15.2 ± 3.1
Component A (Primary Attractant)	20	65.8 ± 8.2
3-Methyleneheptanoic acid (Component B)	8	22.5 ± 4.5
Blend (Component A + Component B)	42	155.3 ± 12.7

In this hypothetical example, the number of males responding to the blend (42) is significantly greater than the sum of the responses to Component A (20) and Component B (8), indicating a strong synergistic effect.

Visualizing the Workflow and Concepts

To better illustrate the experimental design and the concept of pheromone synergy, the following diagrams are provided.

Caption: Experimental workflow for assessing pheromone synergy.

Caption: Conceptual diagram of pheromone synergy.

Conclusion: The Importance of Context and Completeness

The study of synergistic effects in multi-component pheromone blends, such as those involving 3-Methyleneheptanoic acid in the cowpea weevil, underscores the complexity and elegance of insect chemical communication. For researchers and drug development professionals, moving beyond single-component systems and embracing the concept of synergy is crucial for developing next-generation pest management tools that are both highly effective and species-specific. The experimental framework outlined in this guide provides a robust methodology for the comparative analysis of these intricate chemical conversations.

References

• Benchchem. (n.d.). Bioassays for Tricos-7-ene Blends: A Comparative Guide to Synergistic and Antagonistic Effects.
• Benchchem. (n.d.). Application Notes and Protocols for Field Collection of Insect Pheromones.
• Heath, R. R., et al. (1986). Identification of sex pheromone produced by female sweetpotato weevil, Cylas formicarius elegantulus (Summers). Journal of Chemical Ecology, 12(7), 1489-1503.
• Mason, L. J., & McDonough, L. M. (1988). Sex pheromone of the sweetpotato weevil, Cylas formicarius elegantulus: laboratory bioassay and evidence for a multicomponent system. Environmental Entomology, 17(4), 756-758.
• Pherobase. (n.d.). Semiochemical compound: 3-Methyleneheptanoic acid | C8H14O2.
• Reddy, G. V. P., et al. (2014). Efficacy of pheromone trapping of the sweetpotato weevil (Coleoptera: Brentidae): based on dose, septum age, attractive radius, and mass trapping. Environmental Entomology, 43(3), 767-773.
• Son, K. C., et al. (2013). Electrophysiological and behavioral responses of the sex pheromone of the sweet potato weevil Cylas formicarius elegantulus in the laboratory and in the field. Journal of Asia-Pacific Entomology, 16(4), 427-432.
• Talekar, N. S. (1991). Management of the sweet potato weevil (Cylas formicarius) using pheromone traps, entomopathogenic fungi.
• Villacarlos, L. T., & Oclarit, E. S. (1995). Sweetpotato weevil pheromones and their precursors: dose-response and structure-activity relationship in Cylas formicarius Fabr. Philippine Entomologist, 9(5), 517-526.
• Vu, V. H., et al. (2021). Synthesis and field experiments of the female sex pheromone of sweet potato weevil, Cylas formicarius. Vietnam Journal of Science and Technology, 59(3), 344-352.

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• 6. Frontiers | It's All in the Mix: Blend-Specific Behavioral Response to a Sexual Pheromone in a Butterfly [frontiersin.org]

A Comparative Analysis of 3-Methyleneheptanoic Acid's Potential Efficacy Versus Traditional Synthetic Insecticides: A Guide for Researchers

This guide provides a detailed comparison of the potential insecticidal efficacy of 3-Methyleneheptanoic acid against established traditional synthetic insecticides. Designed for researchers, scientists, and professionals in drug development, this document synthesizes current knowledge, presents available data, and outlines experimental frameworks for future investigations. We will explore the mechanisms of action, comparative efficacy, and the methodologies required for a rigorous scientific evaluation of this and other novel compounds.

Introduction: The Quest for Novel Insecticides

The reliance on traditional synthetic insecticides has been a cornerstone of pest management for decades. However, the rise of insecticide resistance, coupled with growing concerns over environmental and non-target organism toxicity, has spurred the search for novel, effective, and safer alternatives.[1][2] Natural products, including semiochemicals and fatty acids, represent a promising frontier in this endeavor. 3-Methyleneheptanoic acid, a known insect semiochemical, is one such candidate whose insecticidal properties are beginning to be explored. This guide will provide a comparative framework to understand its potential role in the future of pest control.

Modes of Action: A Tale of Two Chemistries

The efficacy of any insecticide is fundamentally linked to its mode of action—the specific biochemical or physiological process it disrupts within the target insect. Traditional synthetic insecticides have well-defined modes of action, primarily targeting the nervous system.

Traditional Synthetic Insecticides: Neurotoxic Dominance

The majority of conventional synthetic insecticides fall into four main classes, each with a distinct neurotoxic mechanism:

• Organophosphates and Carbamates: These compounds inhibit the enzyme acetylcholinesterase (AChE).[3] The accumulation of the neurotransmitter acetylcholine leads to continuous nerve stimulation, resulting in paralysis and death.[3]

• Pyrethroids: These synthetic analogues of natural pyrethrins act on the voltage-gated sodium channels of nerve cells, forcing them to remain open for extended periods.[4] This causes hyperexcitation of the nervous system, leading to paralysis and rapid "knockdown" of the insect.[4]

• Neonicotinoids: This class of insecticides binds to nicotinic acetylcholine receptors (nAChRs) in the insect's central nervous system.[5] This binding is irreversible and leads to overstimulation, paralysis, and death.[5]

Caption: Modes of action of major traditional synthetic insecticide classes.

3-Methyleneheptanoic Acid: A Potential Multi-Pronged Approach

The precise mode of insecticidal action for 3-Methyleneheptanoic acid has not been definitively elucidated. However, based on research into other short- and medium-chain fatty acids, several potential mechanisms can be hypothesized:

• Cuticle Disruption: Fatty acids can dissolve the waxy outer layer of an insect's cuticle, leading to dehydration and death. This physical mode of action may be less prone to the development of resistance compared to target-site-specific mechanisms.

• Metabolic Disruption: Short-chain fatty acids can interfere with cellular respiration and energy production within the mitochondria.

• Enzyme Inhibition: There is evidence that some fatty acids can inhibit key enzymes in insects.

• Behavioral Modification: As a known semiochemical, 3-Methyleneheptanoic acid is a pheromone for the cowpea weevil (Callosobruchus maculatus).[6][7] At higher concentrations, it could act as a repellent or antifeedant, disrupting normal behaviors essential for survival and reproduction.

Comparative Efficacy: A Data-Driven Assessment

A direct comparison of efficacy requires standardized toxicological data, typically expressed as the median lethal dose (LD50) or median lethal concentration (LC50). While extensive data is available for traditional insecticides, such information for 3-Methyleneheptanoic acid is scarce. The following tables summarize known efficacy data and provide a framework for future comparative studies.

Table 1: Comparative Efficacy (LC50/LD50) of Selected Insecticides against Various Insect Pests

Insecticide Class	Active Ingredient	Target Pest	LC50 / LD50	Source
Pyrethroid	Cyfluthrin	Caenorhabditis elegans (Nematode)	61 mg/L (LC50)	[8]
Carbamate	Methiocarb	Caenorhabditis elegans (Nematode)	63 mg/L (LC50)	[8]
Neonicotinoid	Imidacloprid	Varies widely	Varies widely	[9]
Fatty Acid Mixture	C8, C9, C10 Fatty Acids	Aedes aegypti	160.3 µ g/bottle (LC50)	[5]
Fatty Acid Mixture	C8, C9, C10 Fatty Acids	Aedes albopictus	125.4 µ g/bottle (LC50)	[5]
3-Methyleneheptanoic Acid	3-Methyleneheptanoic acid	Various	Not Available	-

Table 2: General Efficacy Characteristics

Characteristic	Traditional Synthetic Insecticides	3-Methyleneheptanoic Acid (Hypothesized)
Spectrum of Activity	Broad to selective	Likely narrower spectrum
Speed of Action	Generally fast-acting (knockdown)	Potentially slower, concentration-dependent
Residual Activity	Varies from short to long	Likely short due to volatility
Resistance Potential	High, with documented cases	Potentially lower, especially with physical modes of action

Experimental Protocols for Efficacy Evaluation

To rigorously assess the insecticidal efficacy of novel compounds like 3-Methyleneheptanoic acid, standardized bioassays are essential. The World Health Organization (WHO) and the U.S. Environmental Protection Agency (EPA) provide comprehensive guidelines for such testing.[6][10]

Workflow for Insecticide Efficacy Testing

Caption: A generalized workflow for evaluating insecticide efficacy.

Step-by-Step Methodology: WHO Bottle Bioassay

The WHO bottle bioassay is a widely used method to determine the susceptibility or resistance of insects to insecticides.

• Preparation of Insecticide Solutions:

  • Prepare a stock solution of 3-Methyleneheptanoic acid in a suitable solvent (e.g., acetone).

  • Create a series of dilutions to establish a range of concentrations for the dose-response curve.

  • Prepare a control solution with the solvent only.

• Coating of Bottles:

  • Use 250 ml glass bottles with screw caps.

  • Add 1 ml of each insecticide dilution or the control solution to the respective bottles.

  • Roll and rotate the bottles to ensure an even coating of the inner surface.

  • Allow the solvent to evaporate completely, leaving a thin film of the insecticide.

• Insect Exposure:

  • Introduce a known number of insects (e.g., 20-25) into each bottle.

  • Record the time of introduction.

• Observation and Data Collection:

  • Observe the insects at regular intervals (e.g., every 15 minutes) for the first two hours, and then at 24, 48, and 72 hours.

  • Record the number of dead or moribund insects at each time point.

• Data Analysis:

  • Correct for control mortality using Abbott's formula if necessary.

  • Perform probit analysis to calculate the LC50 and LC90 values with their 95% confidence intervals.

Insecticide Resistance: A Persistent Challenge

The evolution of insecticide resistance is a major threat to the long-term efficacy of any pest control agent.[2] Insects can develop resistance through several mechanisms:

• Target-Site Insensitivity: Mutations in the target protein (e.g., AChE, sodium channels) reduce the binding affinity of the insecticide.

• Metabolic Resistance: Increased production of detoxification enzymes (e.g., esterases, cytochrome P450s) that break down the insecticide before it reaches its target.

• Reduced Penetration: Changes in the insect's cuticle that slow the absorption of the insecticide.

• Behavioral Resistance: Altered behaviors to avoid contact with the insecticide.

The potential for resistance to 3-Methyleneheptanoic acid is currently unknown. However, its potential for a physical mode of action (cuticle disruption) may make the development of target-site resistance less likely.

Environmental and Toxicological Profiles

Traditional synthetic insecticides can have significant off-target effects, impacting beneficial insects, aquatic life, and even human health.[1] Neonicotinoids, for example, have been implicated in the decline of pollinator populations.[5]

The environmental and toxicological profile of 3-Methyleneheptanoic acid is not well-characterized. However, as a naturally occurring fatty acid, it is presumed to have a more favorable environmental profile with lower persistence and bioaccumulation potential compared to many synthetic compounds. Further research is needed to assess its toxicity to non-target organisms.

Conclusion and Future Perspectives

While traditional synthetic insecticides remain crucial tools in pest management, the need for novel, more sustainable alternatives is undeniable. 3-Methyleneheptanoic acid, as a naturally occurring semiochemical, presents an intriguing possibility. However, a significant knowledge gap exists regarding its insecticidal efficacy and precise mode of action.

The framework presented in this guide, utilizing standardized experimental protocols, provides a clear path for future research to elucidate the true potential of 3-Methyleneheptanoic acid as a bio-insecticide. A thorough understanding of its efficacy, mode of action, and environmental impact will be critical in determining its role in integrated pest management strategies of the future. The data suggest that while it may not be a standalone replacement for all traditional insecticides, it could offer a valuable tool, particularly in niche applications or as part of a resistance management program.

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A Comparative Guide to Cross-Attraction Studies of 3-Methyleneheptanoic Acid in Callosobruchus Species

This guide provides an in-depth comparison of the behavioral responses of various Callosobruchus species to 3-methyleneheptanoic acid, a key semiochemical. We will delve into the species-specific nature of chemical communication within this genus of stored-product pests, analyze the experimental methodologies used to assess attraction, and present a synthesis of the current data to inform future research and pest management strategies.

Introduction: The Chemical Language of Callosobruchus Beetles

Callosobruchus species, commonly known as pulse beetles or cowpea weevils, are significant pests of stored legumes worldwide, causing substantial economic losses.[1] Their reproductive success is heavily reliant on a sophisticated language of chemical cues, primarily sex pheromones, which mediate mate location and ensure species recognition. Virgin females of several species release volatile compounds to attract conspecific males, a behavior that has been extensively studied for its potential application in pest monitoring and control.[2][3]

One such compound, 3-methyleneheptanoic acid, has been identified as a component of the female-produced sex pheromone in the cowpea weevil, Callosobruchus maculatus.[4][5] This guide will objectively compare the role of this specific acid and related compounds in mediating attraction, not only within C. maculatus but also across other congeneric species, to elucidate the specificity and potential for cross-attraction in this important insect group.

Pheromone Composition: A Tale of Two Chemical Classes

The composition of female sex pheromones within the Callosobruchus genus is not uniform. This chemical divergence is a primary mechanism for reproductive isolation among closely related species. The known pheromones can be broadly categorized into two distinct structural classes: short-chain fatty acids and larger sesquiterpenoids.

• Callosobruchus maculatus (Cowpea Weevil): The sex pheromone is a complex blend of five 8-carbon acids: 3-methyleneheptanoic acid, (Z)-3-methyl-3-heptenoic acid, (E)-3-methyl-3-heptenoic acid, (Z)-3-methyl-2-heptenoic acid, and (E)-3-methyl-2-heptenoic acid.[4][5] Each of these acids is individually active in eliciting a locomotory response in males, and their combination produces an additive effect.[4]

• Callosobruchus subinnotatus : This species utilizes a simpler blend consisting of two components that are also found in the C. maculatus pheromone: (E)-3-methyl-2-heptenoic acid (E32A) and (Z)-3-methyl-2-heptenoic acid (Z32A).[6][7]

• Callosobruchus analis : The identified sex pheromone component for this species is (Z)-3-methyl-2-heptenoic acid.[4]

• Callosobruchus chinensis (Azuki Bean Weevil): In a clear example of chemical divergence, C. chinensis does not use short-chain fatty acids for long-range attraction. Instead, its female-produced sex pheromone consists of two sesquiterpenoid isomers: (2Z,6E)- and (2E,6E)-7-ethyl-3,11-dimethyl-2,6,10-dodecatrienals, also known as homofarnesals.[8][9]

This fundamental difference in chemical language underscores the evolutionary pressures that shape mate recognition systems to prevent costly interspecific mating.

Experimental Methodologies: Quantifying Attraction

To decipher the behavioral responses of Callosobruchus males to these chemical cues, researchers employ a variety of bioassays. The choice of assay depends on the specific question being addressed, from simple activation to complex upwind flight orientation.

Protocol 1: Y-Tube Olfactometer Bioassay

The Y-tube olfactometer is the workhorse for studying olfactory preferences in insects.[10][11][12] It provides a clear, quantifiable choice between two odor sources.

Methodology:

• Apparatus: A glass Y-shaped tube is used, with a central arm (stem) and two side arms.

• Airflow: A purified and humidified air stream is passed through each arm at a controlled rate (e.g., 450 ml/min).[10]

• Odor Source: The test compound (e.g., synthetic 3-methyleneheptanoic acid dissolved in hexane) is applied to a filter paper and placed in one arm. The other arm contains a filter paper with the solvent alone (control).

• Insect Release: A single male beetle is introduced at the base of the central arm.

• Data Collection: The beetle's first choice of an arm and the time taken to make that choice are recorded. A "no choice" is recorded if the beetle does not move past a set line within a specific timeframe.

• Statistical Analysis: A Chi-square (χ²) test is typically used to determine if the observed choices deviate significantly from a random 50:50 distribution.[10]

Causality: This setup forces the insect to make a choice based on olfactory cues alone, carried by a directional air current. This mimics a scenario where a male detects a pheromone plume in the wind and must orient towards its source.

Caption: Workflow for a typical Y-tube olfactometer bioassay.

Protocol 2: Flight Tunnel Bioassay

For a more behaviorally relevant assessment of long-range attraction, a flight tunnel is used. This allows for the observation of upwind flight and source localization behavior.

Methodology:

• Apparatus: A wind tunnel with controlled airflow, temperature, and light.

• Pheromone Source: The pheromone is released from a point source at the upwind end of the tunnel.

• Insect Release: Males are released on a platform at the downwind end.

• Observation: The flight path of the beetle is observed and recorded. Key behaviors noted include taking flight, upwind flight (anemotaxis), casting (zigzagging flight), and landing at the source.

Causality: This assay provides crucial information on whether a compound can elicit the full behavioral sequence required for mate location over a distance, which is a critical aspect for its potential use in field trapping.[4]

Comparative Analysis of Cross-Attraction

The central question is whether males of one Callosobruchus species are attracted to the pheromone components of another. The data reveals a high degree of specificity, with some intriguing exceptions.

Responding Male Species	Pheromone Source Species	Key Pheromone Component(s) Tested	Attraction Observed?	Citation(s)
C. maculatus	C. maculatus	3-Methyleneheptanoic acid & other C8 acids	Yes (Additive Effect)	[4]
C. maculatus	C. analis	(Z)-3-Methyl-2-heptenoic acid	No	[4]
C. analis	C. maculatus	3-Methyleneheptanoic acid & other C8 acids	No	[4]
C. maculatus	C. subinnotatus	(E/Z)-3-Methyl-2-heptenoic acid	Yes	[6][13]
C. subinnotatus	C. maculatus	Full blend incl. (Z)-3-methyl-3-heptenoic acid	No (Antagonism)	[6][13]
C. chinensis	C. maculatus	C8 acid blend	No (Different pheromone class)	[8][9]

Key Insights from Comparative Data:

• Strict Isolation between C. maculatus and C. analis : There is no cross-attraction between these two species.[4] The pheromone system acts as a robust reproductive barrier. Although C. analis uses one of the minor components of the C. maculatus blend, the full blend from C. maculatus is inactive for C. analis males, and vice-versa.

• Asymmetrical Attraction between C. maculatus and C. subinnotatus : This is a fascinating case of one-way attraction. Males of C. maculatus are attracted to the two-component pheromone of C. subinnotatus.[6][13] This is logical, as both components are also constituents of the C. maculatus pheromone blend.[6][13]

• Antagonistic Effect in C. subinnotatus : Conversely, C. subinnotatus males are not attracted to the pheromone of C. maculatus. It has been postulated that (Z)-3-methyl-3-heptenoic acid (Z33A), a major component unique to the C. maculatus blend in this comparison, acts as a behavioral antagonist, inhibiting the response of C. subinnotatus males.[6][13] This demonstrates that reproductive isolation can be achieved not just by unique attractant compounds, but also by the presence of inhibitory signals.

Caption: Logical relationships of pheromone components and male response.

Conclusion and Future Directions

The study of cross-attraction in Callosobruchus reveals a finely tuned system of chemical communication that is crucial for maintaining species boundaries. While 3-methyleneheptanoic acid is an active component for C. maculatus, its activity does not extend to tested congeners like C. analis. The lack of attraction is the general rule, governed by either completely different pheromone structures (as in C. chinensis) or the presence of specific behavioral antagonists.

The asymmetrical attraction observed between C. maculatus and C. subinnotatus offers valuable insights for pest management. A two-component lure based on the C. subinnotatus pheromone could potentially be used to monitor populations of both species.[6]

Future research should focus on identifying the specific olfactory receptors in the antennae of these beetles that detect 3-methyleneheptanoic acid and related compounds. Knockdown studies, for instance using RNA interference (RNAi) to silence the olfactory receptor coreceptor (Orco), have already shown promise in impairing sexual attraction in C. maculatus and could be used to screen for the function of specific receptors.[12] Understanding the molecular basis of this specificity will provide a more complete picture of chemical ecology and open new avenues for the development of highly selective pest management tools.

References

• Cork, A., et al. (1991). Identification of sex pheromones from cowpea weevil, Callosobruchus maculatus, and related studies with C. analis (coleoptera: Bruchidae). Journal of Chemical Ecology, 17(10), pp.2087-2103. [Link]

• Shimomura, K., et al. (2008). Homofarnesals: Female Sex Attractant Pheromone Components of the Southern Cowpea Weevil, Callosobruchus chinensis. Journal of Chemical Ecology, 34(4), pp.467-477. [Link]

• Phillips, T. W., et al. (1996). Identification of sex pheromones from cowpea weevil, Callosobruchus maculatus, and related studies with C. analis (Coleoptera: Bruchidae). ResearchGate. [Link]

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